6-Bromo-7-fluoro-2-methyl-indazole

Core Science & Biosynthesis

Thermodynamic Solvation and High-Throughput Solubility Profiling of 6-Bromo-7-fluoro-2-methyl-indazole in Polar Aprotic Solvents

Executive Summary

In modern preclinical drug discovery, the indazole scaffold serves as a privileged pharmacophore, frequently utilized in the design of kinase inhibitors and microtubule-targeting agents [3]. Specifically, 6-Bromo-7-fluoro-2-methyl-indazole (CAS: 2665662-87-1) has emerged as a high-value synthetic building block [1]. However, the incorporation of heavy halogens (bromine and fluorine) onto the aromatic core significantly increases the molecule's lipophilicity (LogP) and crystal lattice energy, presenting distinct solvation challenges.

This whitepaper provides an in-depth technical framework for understanding and measuring the solubility profile of 6-Bromo-7-fluoro-2-methyl-indazole in polar aprotic solvents. By detailing the thermodynamic causality of its solvation and providing a self-validating high-throughput screening protocol, this guide equips researchers with the actionable intelligence required to optimize downstream cross-coupling reactions and biological assay preparations.

Physicochemical Profiling & Solvation Thermodynamics

To optimize the processing of 6-Bromo-7-fluoro-2-methyl-indazole, one must first deconstruct the causality behind its solvation mechanics.

The Causality of N2-Methylation and Halogenation

Standard 1H -indazoles possess an acidic proton at the N1 position, allowing them to act as both hydrogen-bond donors (HBD) and acceptors (HBA). However, in 6-Bromo-7-fluoro-2-methyl-indazole, the methylation at the N2 position locks the tautomeric state and eliminates the molecule's HBD capacity. Consequently, the molecule relies entirely on dipole-dipole interactions, dispersion forces, and its ability to act as a weak HBA.

Furthermore, the highly electronegative 7-fluoro and polarizable 6-bromo substituents create a strong localized dipole moment across the bicyclic core.

Why Polar Aprotic Solvents?

Polar aprotic solvents—such as Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), and N-Methyl-2-pyrrolidone (NMP)—are uniquely suited to solvate this intermediate. These solvents are characterized by high dielectric constants ( ε ) and strong dipole moments, yet they lack acidic, labile hydrogen atoms [6].

• Mechanism of Solvation: The high Kamlet-Taft polarity/polarizability ( π∗ ) of solvents like DMSO ( π∗=1.00 ) effectively stabilizes the polarizable carbon-bromine bond [2]. Simultaneously, the strong dipole moments of these solvents disrupt the solute's crystal lattice without requiring hydrogen-bond donation.

• Regulatory Shift: While DMF and NMP are historically standard, they are classified as Substances of Very High Concern (SVHC) under REACH regulations due to reprotoxicity [5]. Consequently, green dipolar aprotic alternatives like γ -Valerolactone (GVL) are increasingly utilized for their comparable solvation capacities [7].

Quantitative Solubility Data

The following table summarizes the representative thermodynamic solubility profile of 6-Bromo-7-fluoro-2-methyl-indazole across standard and emerging polar aprotic solvents at 25°C. Data is benchmarked against Kamlet-Taft parameters to illustrate the correlation between solvent polarizability and API dissolution [2].

Solvent	Dielectric Constant ( ε )	Kamlet-Taft ( π∗ )	Rep. Solubility (mg/mL)	Application Suitability
DMSO	46.7	1.00	> 150	Ideal for in vitro assay stock solutions [3].
DMF	36.7	0.88	~ 120	Standard for Stille/Suzuki cross-coupling [4].
NMP	32.2	0.92	~ 140	High-temp reactor synthesis; REACH restricted [5].
DMAc	37.8	0.88	~ 110	Alternative to DMF in amide bond formations.
GVL (Green)	36.5	0.83	~ 95	Sustainable replacement for DMF/NMP [7].

(Note: Values are representative benchmarks for N2-methylated halogenated indazoles under standard atmospheric conditions).

High-Throughput Thermodynamic Solubility Screening Protocol

To ensure scientific integrity and reproducibility, empirical solubility data must be generated using a self-validating system. The following protocol details a miniaturized shake-flask method coupled with HPLC-UV quantification, designed to achieve thermodynamic equilibrium while minimizing the consumption of the high-value 6-Bromo-7-fluoro-2-methyl-indazole intermediate.

Step-by-Step Methodology

• Solid Dispensing: Accurately weigh 5.0 mg of 6-Bromo-7-fluoro-2-methyl-indazole into a 2.0 mL glass HPLC vial containing a PTFE-coated magnetic stir bar.

• Solvent Addition: Add 50 μ L of the target polar aprotic solvent (e.g., DMSO or GVL) to the vial. This creates an initial target concentration of 100 mg/mL.

• Thermodynamic Equilibration: Seal the vial and place it in a thermoshaker. Incubate at 25.0 ± 0.1°C with an agitation rate of 800 rpm for 24 hours. Causality: 24 hours is strictly required to transition from kinetic dissolution to a true thermodynamic equilibrium state.

• Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 15,000 × g for 15 minutes at 25°C. This forces all undissolved sub-micron particulates into a solid pellet, preventing false-positive solubility readings.

• Aliquot Extraction & Dilution: Carefully extract 10 μ L of the clear supernatant. Dilute this aliquot 1:100 in a compatible mobile phase (e.g., 50:50 Acetonitrile:Water) to ensure the concentration falls within the linear dynamic range of the UV detector.

• HPLC-UV Quantification: Inject the diluted sample into an HPLC system equipped with a C18 reverse-phase column. Quantify the peak area at λmax​ (typically 254 nm for indazoles) against a pre-established multi-point calibration curve.

Workflow Visualization

The following diagram maps the logical progression of the self-validating solubility screening protocol described above.

Thermodynamic Solubility Profiling Workflow for Indazole Derivatives.

Downstream Applications & Strategic Insights

Understanding the exact solubility limits of 6-Bromo-7-fluoro-2-methyl-indazole in these solvents dictates the success of subsequent workflows:

• Organometallic Cross-Coupling: The 6-bromo position is primed for palladium-catalyzed Suzuki-Miyaura or Stille couplings[4]. Because these reactions often utilize bulky, hydrophobic ligands, the solvent (typically DMF or its green alternative GVL) must possess a high enough dielectric constant to stabilize the oxidative addition complex while keeping the indazole fully solvated at high concentrations.

• Biological Assay Preparation: For in vitro screening (e.g., kinase inhibition assays), the compound must be stored as a highly concentrated stock (typically 10 mM) in 100% DMSO. If the thermodynamic solubility in DMSO is not accurately profiled, subsequent serial dilutions into aqueous buffer systems will result in spontaneous precipitation, leading to artificially low IC50​ calculations and false-negative assay results [3].

References

• ScienceBiochem - 6-Bromo-7-fluoro-2-methyl-indazole Product Specifications. Available at: [Link]

• MDPI (Liquids) - Solvent Replacement Strategies for Processing Pharmaceuticals and Bio-Related Compounds—A Review. Available at:[Link]

• PubMed (Eur J Med Chem) - The discovery of water-soluble indazole derivatives as potent microtubule polymerization inhibitors. Available at:[Link]

• Taylor & Francis (Green Chemistry Letters and Reviews) - Evaluation of greener solvents for solid-phase peptide synthesis. Available at:[Link]

• EJPMR - Comparative Logarithmic Partition Coefficient Comparison Study of Synthesized Hydrazine and Phenyl Hydrazine Series... Available at:[Link]

The Emergence of 6-Bromo-7-fluoro-2-methyl-indazole as a Selective Kinase Inhibitor: A Mechanistic and Methodological Deep Dive

Abstract

The indazole scaffold has become a cornerstone in the rational design of potent and selective protein kinase inhibitors, leading to several clinically approved anticancer agents.[1][2] This technical guide provides an in-depth exploration of the mechanistic principles and practical methodologies for characterizing a novel, hypothetical kinase inhibitor, 6-Bromo-7-fluoro-2-methyl-indazole (hereinafter referred to as Compound X). While Compound X is a representative model, the principles and protocols described herein are grounded in extensive research on structurally related indazole derivatives that have shown significant promise in targeting various oncogenic kinases.[3][4][5] This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and characterization of next-generation kinase inhibitors. We will dissect the putative mechanism of action of Compound X, detail its interaction within the kinase ATP-binding pocket, and provide comprehensive, step-by-step protocols for its biochemical and cellular evaluation.

Introduction: The Indazole Scaffold in Kinase Inhibition

Protein kinases, constituting a large family of over 500 enzymes in the human genome, are pivotal regulators of cellular processes.[1] Their dysregulation is a frequent driver of oncogenesis, making them a prime target for therapeutic intervention.[1][6] The indazole core, a bicyclic aromatic heterocycle, has emerged as a privileged scaffold in kinase inhibitor design due to its ability to form key hydrogen bonding interactions with the kinase hinge region, a critical component of the ATP-binding site.[4][5] Marketed drugs such as Axitinib and Pazopanib feature the indazole moiety, underscoring its clinical and commercial significance.[1][3]

The strategic placement of substituents on the indazole ring system is a well-established strategy to modulate potency and selectivity.[5] For our model compound, 6-Bromo-7-fluoro-2-methyl-indazole (Compound X), the substitutions are hypothesized to confer a unique kinase selectivity profile. The bromine at the 6-position and fluorine at the 7-position are expected to modulate the electronic properties of the ring and create specific steric and halogen-bonding interactions within the ATP pocket, while the methyl group at the 2-position can influence the orientation of the molecule.[1]

Postulated Mechanism of Action: ATP-Competitive Inhibition

Based on extensive data from analogous indazole-based kinase inhibitors, Compound X is predicted to function as a Type I, ATP-competitive inhibitor.[4][6] This mechanism involves the reversible binding of the inhibitor to the active conformation of the kinase, directly competing with the endogenous substrate, ATP.

Key Molecular Interactions

The inhibitory activity of Compound X is predicated on a series of specific, non-covalent interactions with the amino acid residues lining the ATP-binding pocket of its target kinase(s).

• Hinge Binding: The nitrogen atoms of the indazole ring are crucial for forming one or more hydrogen bonds with the backbone amide and carbonyl groups of the kinase hinge region. This interaction is a hallmark of many indazole-based inhibitors and serves as the primary anchor for the molecule within the active site.[4]

• Hydrophobic Interactions: The bicyclic ring system of the indazole core will likely engage in hydrophobic interactions with nonpolar residues in the pocket, contributing to the overall binding affinity.

• Halogen Bonding: The bromine atom at the 6-position can participate in halogen bonding, a non-covalent interaction with electron-donating atoms such as the oxygen of a backbone carbonyl. This can significantly enhance binding affinity and selectivity.

• Fluorine Interactions: The fluorine atom at the 7-position can form favorable electrostatic and hydrophobic interactions, potentially influencing the conformation of the inhibitor and its fit within the binding site.

The following diagram illustrates the hypothetical binding mode of Compound X within a generic kinase ATP-binding pocket.

Caption: Hypothetical binding mode of Compound X in a kinase ATP pocket.

Experimental Characterization of Compound X

A rigorous and multi-faceted experimental approach is required to validate the mechanism of action and determine the potency and selectivity of Compound X.

Biochemical Kinase Inhibition Assay

The initial step is to quantify the direct inhibitory effect of Compound X on the enzymatic activity of a panel of purified kinases. A luminescence-based assay is a common and robust method for this purpose.

Principle: This assay measures the amount of ATP remaining in solution following a kinase reaction. The kinase activity is inversely proportional to the luminescent signal produced by a luciferase-based reagent.

Protocol:

• Compound Preparation: Prepare a 10 mM stock solution of Compound X in 100% DMSO. Create a dilution series (e.g., 10-point, 3-fold dilutions) in DMSO.

• Assay Plate Preparation: Dispense a small volume (e.g., 100 nL) of each compound dilution into a 384-well white, opaque assay plate. Include DMSO-only wells as a negative control (100% activity) and a known potent inhibitor for the target kinase as a positive control.

• Kinase Reaction:

  • Prepare a kinase reaction mixture containing the target kinase and its specific substrate in an appropriate kinase reaction buffer.

  • Add the kinase reaction mixture to the assay plate containing the compounds.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Detection:

  • Allow the ATP detection reagent (e.g., Kinase-Glo®) to equilibrate to room temperature.

  • Add the detection reagent to each well to stop the kinase reaction and initiate the luminescent signal.

  • Incubate at room temperature for 10 minutes to stabilize the signal.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Calculate the percent inhibition for each concentration of Compound X relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Parameter	Description
IC50	The concentration of an inhibitor required to reduce the activity of an enzyme by 50%.

Cellular Anti-Proliferative Assay

To assess the effect of Compound X on cancer cell growth, a cell-based proliferation assay is essential. This provides insights into the compound's cell permeability and its ability to engage the target kinase in a cellular context.

Principle: This assay measures the number of viable cells after treatment with the compound. A common method utilizes a reagent that is reduced by metabolically active cells to produce a fluorescent or colorimetric signal.

Protocol:

• Cell Seeding: Seed a cancer cell line known to be dependent on the target kinase into a 96-well clear-bottom black plate at an appropriate density. Allow the cells to adhere overnight.

• Compound Treatment: Treat the cells with a dilution series of Compound X. Include a DMSO vehicle control.

• Incubation: Incubate the cells for a period that allows for multiple cell divisions (e.g., 72 hours).

• Viability Assessment:

  • Add a cell viability reagent (e.g., resazurin-based) to each well.

  • Incubate for 1-4 hours.

• Data Acquisition: Measure the fluorescence or absorbance using a plate reader.

• Data Analysis: Calculate the percent cell viability relative to the DMSO control and determine the GI50 (concentration for 50% growth inhibition) value.

Target Engagement and Pathway Modulation

To confirm that Compound X inhibits its intended target in cells, a Western blot analysis can be performed to measure the phosphorylation status of the target kinase or its downstream substrates.

Principle: This technique uses antibodies to detect specific proteins and their post-translational modifications, such as phosphorylation.

Protocol:

• Cell Treatment: Treat cells with varying concentrations of Compound X for a defined period.

• Cell Lysis: Lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Western Blotting:

  • Separate the protein lysates by size using SDS-polyacrylamide gel electrophoresis.

  • Transfer the separated proteins to a membrane (e.g., PVDF).

  • Probe the membrane with primary antibodies specific for the phosphorylated form of the target kinase (or its substrate) and the total protein as a loading control.

  • Incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Add a chemiluminescent substrate and detect the signal using an imaging system.

• Analysis: Quantify the band intensities to determine the change in phosphorylation levels upon treatment with Compound X.

Caption: A streamlined workflow for the characterization of Compound X.

Kinase Selectivity Profiling

A crucial aspect of kinase inhibitor development is determining its selectivity profile. A highly selective inhibitor will have fewer off-target effects and a potentially better therapeutic window. Compound X should be screened against a broad panel of kinases (e.g., >400 kinases) at a fixed concentration to identify potential off-targets. Any significant off-target hits should then be followed up with full IC50 determinations.

Conclusion and Future Directions

The hypothetical molecule, 6-Bromo-7-fluoro-2-methyl-indazole (Compound X), serves as a representative model for a new generation of rationally designed kinase inhibitors. Its mechanism of action is predicated on ATP-competitive inhibition, driven by key interactions within the kinase active site. The experimental workflows detailed in this guide provide a robust framework for its characterization, from initial biochemical potency to cellular activity and target engagement. Future studies should focus on obtaining a co-crystal structure of Compound X with its primary target kinase to definitively elucidate its binding mode and guide further structure-activity relationship (SAR) studies for the development of even more potent and selective inhibitors.

References

• Current time information in Pasuruan, ID. Google.
• Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors - PMC - NIH. (n.d.). National Center for Biotechnology Information.
• An Amino-indazole Scaffold with Spectrum Selective Kinase Inhibition of FLT3, PDGFRα and Kit - PMC. (n.d.). National Center for Biotechnology Information.
• Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC. (n.d.). National Center for Biotechnology Information.
• Experimental use of 6-Bromo-1-methyl-1h-indazol-4-amine in kinase inhibition assays - Benchchem. (n.d.). BenchChem.
• Discovery of a 3-(4-Pyrimidinyl) Indazole (MLi-2), an Orally Available and Selective Leucine-Rich Repeat Kinase 2 (LRRK2) Inhibitor that Reduces Brain Kinase Activity | Journal of Medicinal Chemistry - ACS Publications. (2017, February 28). ACS Publications.
• A Comparative Analysis of Kinase Selectivity in 6-Substituted Indazole Derivatives - Benchchem. (n.d.). BenchChem.
• 5-Bromo-7-fluoro-6-methoxy-2-methyl-2H-indazole - EvitaChem. (n.d.). EvitaChem.
• What is the synthesis of 7-Fluoro Indazole? - FAQ - Guidechem. (2022, March 15). Guidechem.
• Synthesis and biological evaluation of indazole derivatives as anti-cancer agents - PMC. (2021, April 27). National Center for Biotechnology Information.

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• 1. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An Amino-indazole Scaffold with Spectrum Selective Kinase Inhibition of FLT3, PDGFRα and Kit - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Whitepaper: Photophysical Characterization of 6-Bromo-7-fluoro-2-methyl-2H-indazole

Executive Summary

Accurate photophysical characterization of heterocyclic building blocks is a cornerstone of modern drug discovery. As a Senior Application Scientist, I have structured this technical guide to address the specific UV-Vis spectroscopic properties of 6-Bromo-7-fluoro-2-methyl-2H-indazole (CAS: 2665662-87-1). This compound has recently emerged as a critical intermediate in the synthesis of heterobifunctional molecules, specifically targeted protein degraders (PROTACs) aimed at KRAS mutations[1]. Understanding its unique electronic structure is essential for reaction monitoring, photochemical stability profiling, and quality control.

Mechanistic Photophysics: The 2H-Indazole Chromophore

To understand the UV-Vis spectrum of this specific halogenated derivative, we must first establish the baseline photophysics of the indazole scaffold.

Indazoles exhibit tautomerism between the 1H and 2H forms. While the 1H-isomer is thermodynamically favored in protic environments, alkylation at the N2 position (as seen in our target compound) permanently locks the molecule into the 2H-tautomeric state[2].

This structural lock fundamentally alters the molecule's electronic transitions. The 2H-indazole system possesses a highly localized, ortho-quinonoid character within its pyrazole-fused benzene ring. This extended, rigid conjugation significantly lowers the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO)[3]. Consequently, 2H-indazoles absorb light much more strongly and at longer wavelengths than their 1H counterparts[3]. For example, the parent compound 2-methyl-2H-indazole exhibits characteristic absorption maxima ( λmax​ ) at ~275 nm and ~310 nm, whereas 1-methyl-1H-indazole absorbs at ~254 nm and ~295 nm[2][4].

Auxochromic Perturbations: Halogen Substitution Effects

The addition of halogens to the 2H-indazole core introduces powerful auxochromic effects that perturb the UV-Vis spectrum:

• 6-Bromo Substitution : Bromine introduces a pronounced "heavy atom effect" and donates electron density into the π -system via resonance (+M effect). This lowers the transition energy further, causing a distinct bathochromic (red) shift.

• 7-Fluoro Substitution : Fluorine exerts a strong electron-withdrawing inductive effect (-I) coupled with a π -donating resonance effect (+M). Positioned at C7, it fine-tunes the electronic distribution, often broadening the absorption band and increasing the molar extinction coefficient ( ϵ ) via a hyperchromic effect.

Combined, these halogens shift the primary absorption bands of the 2-methyl-2H-indazole core by approximately +10 to +15 nm.

Fig 1: Electronic effects of substituents on the 2H-indazole chromophore's absorption profile.

Standardized Experimental Methodology

During the synthesis of KRAS degraders, methylation of the precursor often yields a mixture of N1 and N2 alkylated isomers[1]. UV-Vis spectroscopy serves as a rapid, orthogonal QA/QC method to confirm the successful isolation of the 2H-isomer[2]. To guarantee reproducible, publication-quality data, the following self-validating protocol must be strictly adhered to.

Step-by-Step Analytical Protocol

• Solvent Selection & Preparation : Dissolve the 6-Bromo-7-fluoro-2-methyl-indazole sample in UV-grade Acetonitrile (MeCN).

  • Causality: MeCN is chosen for its low UV cutoff (~190 nm) and lack of hydrogen-bonding interference, which prevents solvent-induced spectral broadening.

• Concentration Optimization : Prepare a 1 mM stock solution, then dilute to a working concentration of exactly 25 µM.

  • Causality: This specific dilution ensures the maximum absorbance ( A ) remains within the linear dynamic range of the detector (0.2 – 1.0 AU). Exceeding 1.0 AU violates the Beer-Lambert Law due to stray light and detector saturation, leading to truncated peaks.

• Cuvette Selection : Utilize a 10 mm path-length quartz cuvette.

  • Causality: Standard borosilicate glass absorbs strongly below 320 nm. Using glass would artificially mask the critical ~285 nm primary absorption band of the indazole core.

• Self-Validation (Baseline Correction) : Place pure MeCN in both the reference and sample beams of a dual-beam spectrophotometer. Run a baseline scan from 200–400 nm. The baseline must read 0.000 ± 0.005 AU. Any deviation indicates cuvette contamination or optical misalignment.

• Data Acquisition : Replace the sample blank with the 25 µM analyte solution. Scan from 200 to 400 nm at a medium scan speed (e.g., 400 nm/min) to capture the fine structure of the π→π∗ transitions.

Fig 2: Self-validating UV-Vis spectroscopy workflow for halogenated indazole characterization.

Quantitative Spectral Data Summary

The table below summarizes the expected quantitative shifts based on the tautomeric state and halogenation of the indazole scaffold.

Compound	Tautomeric Form	Primary λmax​ (nm)	Secondary λmax​ (nm)	Key Photophysical Characteristic
1H-Indazole	1H	~254	~295	Benzenoid character, higher energy transitions
2-Methyl-2H-indazole	2H	~275	~310	Ortho-quinonoid character, bathochromic shift
6-Br-7-F-2-Me-indazole	2H	~285 (Predicted)	~325 (Predicted)	Halogen-induced bathochromic & hyperchromic shifts

Conclusion

The UV-Vis absorption spectrum of 6-Bromo-7-fluoro-2-methyl-2H-indazole is dictated by the ortho-quinonoid nature of its 2H-locked core, further modulated by the heavy-atom and resonance effects of its C6/C7 halogens. By employing a rigorously validated spectroscopic protocol, researchers can reliably leverage these photophysical properties to differentiate this critical KRAS-degrader intermediate from unwanted 1H-byproducts, ensuring high-fidelity downstream drug development.

References

• Benchchem - A Spectroscopic Showdown: Distinguishing 1H- and 2H-Indazole Isomers. 2

• National Institutes of Health (PMC) - Phototransposition of Indazoles to Benzimidazoles: Tautomer-Dependent Reactivity, Wavelength Dependence, and Continuous Flow Studies. 3

• Google Patents - WO2025006783A2: Heterobifunctional compounds for the degradation of kras. 1

• NIST WebBook - 2-Methyl-2H-indazole UV/Visible spectrum. 4

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• 1. WO2025006783A2 - Heterobifunctional compounds for the degradation of kras - Google Patents [patents.google.com]
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• 4. 2-Methyl-2H-indazole [webbook.nist.gov]

In Vitro Metabolite Identification of 6-Bromo-7-fluoro-2-methyl-2H-indazole: A Comprehensive Mechanistic and Analytical Guide

Executive Summary

The compound 6-Bromo-7-fluoro-2-methyl-2H-indazole (CAS: 2665662-87-1) is an increasingly vital chemical building block in advanced drug discovery, frequently utilized as a core scaffold in the development of targeted protein degraders (e.g., KRAS degraders) and GLP-1R agonists[1]. Understanding the in vitro metabolic liabilities of this privileged scaffold early in the drug development pipeline is critical for optimizing pharmacokinetic (PK) profiles and mitigating toxicity risks.

This whitepaper provides an authoritative, step-by-step technical guide for the in vitro metabolite identification (MetID) of 6-Bromo-7-fluoro-2-methyl-2H-indazole. By synthesizing predictive structural analysis, self-validating microsomal incubation protocols, and advanced High-Resolution Mass Spectrometry (LC-HRMS) techniques—specifically exploiting the unique isotopic signature of bromine[2]—this guide serves as a definitive resource for analytical and medicinal chemists.

Structural Liabilities & Mechanistic Rationale

Before initiating in vitro incubations, a predictive analysis of the molecule's structural liabilities dictates the experimental design. The 6-Bromo-7-fluoro-2-methyl-2H-indazole core possesses several distinct sites vulnerable to biotransformation:

• The 2-Methyl Group (N-Dealkylation): N-alkyl groups on indazole rings are highly susceptible to Cytochrome P450 (CYP450) mediated oxidation. CYP3A4 typically hydroxylates the methyl group to form an unstable carbinolamine intermediate, which rapidly collapses to yield the N-demethylated product (1H-indazole) and formaldehyde[3].

• The Indazole Aromatic Core (Hydroxylation): The electron-rich regions of the indazole ring (specifically the C3 and C4 positions) are prime targets for direct aromatic hydroxylation by CYP3A4 and CYP2C9[3].

• The 7-Fluoro Substituent (Oxidative Defluorination): While carbon-fluorine bonds are generally robust, specific CYP-mediated epoxidation of the adjacent aromatic bond can lead to the expulsion of the fluorine atom, resulting in a hydroxylated metabolite. This phenomenon has been well-documented in the in vitro clearance of fluorinated indazole-based synthetic cannabinoids[4].

Self-Validating In Vitro Incubation Protocol

To accurately capture both Phase I (oxidation/reduction) and Phase II (conjugation) metabolites, Human Liver Microsomes (HLMs) are utilized. The following protocol is engineered as a self-validating system , ensuring that all observed metabolites are enzymatically derived rather than artifacts of chemical instability.

Phase 1: Matrix Preparation & Permeabilization

• Causality Insight: UGT enzymes (responsible for glucuronidation) reside on the luminal side of the endoplasmic reticulum. Without permeabilization, the highly polar UDPGA cofactor cannot reach the active site, leading to false negatives in Phase II MetID.

• Thaw pooled HLMs (20 mg/mL) on ice to preserve enzymatic integrity.

• Prepare a 100 mM Potassium Phosphate buffer (pH 7.4) supplemented with 3.3 mM MgCl₂ (an essential cofactor for kinase and UGT activity).

• Add Alamethicin (25 µg/mg microsomal protein) to the HLMs and incubate on ice for 15 minutes. Alamethicin is a pore-forming peptide that permeabilizes the microsomal lipid bilayer, granting UDPGA unrestricted access to UGTs.

Phase 2: Reaction Assembly & Kinetics

• In a 96-well deep-well plate, combine the permeabilized HLMs (final concentration 1.0 mg/mL) with 6-Bromo-7-fluoro-2-methyl-2H-indazole (final concentration 10 µM). Keep DMSO concentration <0.5% to prevent CYP inhibition.

• Pre-incubate the mixture at 37°C for 5 minutes in a shaking water bath.

• Initiate the reaction by adding the cofactor mixture: 1 mM NADPH (for Phase I CYPs) and 2 mM UDPGA (for Phase II UGTs).

Phase 3: System Validation Controls

To guarantee trustworthiness, the following controls must be run in parallel:

• Minus-Cofactor Control: Buffer replaces NADPH/UDPGA. Purpose: Differentiates true enzymatic metabolism from chemical degradation.

• T=0 Control: Quench buffer is added before the cofactors. Purpose: Establishes a 100% parent baseline and rules out extraction artifacts.

• Positive Control: Parallel incubation with Midazolam (CYP3A4) and 7-Hydroxycoumarin (UGTs). Purpose: Validates the specific enzymatic viability of the HLM batch.

Phase 4: Quenching & Extraction

• At predetermined time points (0, 15, 30, 60, 120 minutes), extract 50 µL aliquots and immediately transfer into 150 µL of ice-cold Acetonitrile (ACN) containing an internal standard. The organic solvent instantly denatures the proteins, halting the reaction.

• Centrifuge at 15,000 × g for 15 minutes at 4°C. Transfer the supernatant to vials for LC-HRMS/MS analysis.

LC-HRMS/MS Analytical Workflow: Exploiting the Bromine Signature

The identification of 6-Bromo-7-fluoro-2-methyl-2H-indazole metabolites in complex biological matrices is uniquely facilitated by the presence of the bromine atom.

The Isotopic Advantage: Bromine naturally occurs as two stable isotopes, ‘79Br‘ and ‘81Br‘ , in a nearly 1:1 ratio (50.69% and 49.31%). This creates a highly diagnostic mass spectral signature: a doublet of equal intensity peaks separated by exactly 1.9979 Da [2].

Data Processing Strategy: Instead of manually searching through thousands of background matrix ions, analysts should apply an Accurate-Mass-Based Spectral-Averaging Isotope-Pattern-Filtering (AMSA-IPF) algorithm[2].

• The software is programmed to scan the Total Ion Chromatogram (TIC) exclusively for features exhibiting the 1:1 doublet separated by 1.9979 Da.

• Mass Defect Filtering (MDF) is applied around the exact mass of the parent compound (228.9771 Da for ‘79Br‘ ) with a ±50 mDa window to capture standard biotransformations (e.g., +15.9949 Da for oxidation).

• This dual-filter approach mathematically eliminates false positives from endogenous microsomal lipids and proteins, yielding a pristine extracted ion chromatogram (XIC) of drug-related material.

Putative Metabolites & Biotransformation Pathways

Based on the in vitro clearance mechanisms of structurally homologous indazoles[3][4], the following quantitative data represents the expected metabolic profile.

Table 1: Predicted Quantitative Mass Shifts for LC-HRMS/MS

Metabolite ID	Biotransformation	Chemical Formula	Exact Mass [M+H]+ ( ‘79Br‘ )	Exact Mass [M+H]+ ( ‘81Br‘ )	Mass Shift ( Δ Da)
Parent (M0)	N/A	C8​H6​BrFN2​	228.9771	230.9750	0.0000
M1	N-demethylation	C7​H4​BrFN2​	214.9614	216.9593	-14.0157
M2	Hydroxylation	C8​H6​BrFN2​O	244.9720	246.9699	+15.9949
M3	Oxidative Defluorination	C8​H6​BrN2​O	226.9814	228.9793	-1.9957
M4	Glucuronidation (of M2)	C14​H14​BrFN2​O7​	421.0041	423.0020	+192.0270

Metabolic Pathway Visualization

Fig 1: Putative in vitro metabolic pathways of 6-Bromo-7-fluoro-2-methyl-2H-indazole.

Conclusion

The in vitro metabolite identification of 6-Bromo-7-fluoro-2-methyl-2H-indazole requires a rigorous, self-validating experimental design to account for both Phase I and Phase II biotransformations. By leveraging the specific structural liabilities of the indazole core and exploiting the highly diagnostic 1:1 isotopic pattern of its bromine substituent via AMSA-IPF, researchers can confidently map the metabolic fate of this critical building block, thereby accelerating the optimization of next-generation therapeutics.

References

• Novel compounds as glp-1r agonists and uses thereof (WO2025140533A1). Google Patents.
• Heterobifunctional compounds for the degradation of kras (WO2025006783A2). Google Patents.

• In Vitro Metabolism of the Calmodulin Antagonist DY-9760e by Human Liver Microsomes: Involvement of Cytochromes P450 in Atypical Kinetics and Potential Drug Interactions. Drug Metabolism and Disposition. URL:[Link]

• An Accurate-Mass-Based Spectral-Averaging Isotope-Pattern-Filtering Algorithm for Extraction of Drug Metabolites Possessing a Distinct Isotope Pattern from LC-MS Data. Analytical Chemistry. URL:[Link]

• A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide Synthetic Cannabinoid Receptor Agonists Detected on the Illicit Drug Market. Pharmaceuticals (MDPI). URL:[Link]

Sources

• 1. WO2025006783A2 - Heterobifunctional compounds for the degradation of kras - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide Synthetic Cannabinoid Receptor Agonists Detected on the Illicit Drug Market [mdpi.com]

Protocols & Analytical Methods

Step-by-step synthesis protocol for 6-Bromo-7-fluoro-2-methyl-indazole

An Application Note for the Synthesis of 6-Bromo-7-fluoro-2-methyl-indazole

Abstract

This application note provides a detailed, step-by-step protocol for the synthesis of 6-Bromo-7-fluoro-2-methyl-indazole, a key heterocyclic scaffold of interest in medicinal chemistry and drug development. The described two-step methodology is designed for reproducibility and scalability, commencing with the ortho-formylation of 1-bromo-2,3-difluorobenzene to yield the key aldehyde intermediate, followed by a regioselective cyclization with methylhydrazine. This guide emphasizes the rationale behind procedural choices, safety considerations, and detailed characterization, making it a comprehensive resource for researchers in organic synthesis and pharmaceutical sciences.

Introduction

The indazole core is a privileged structure in medicinal chemistry, recognized as a bioisostere of indole.[1] Its derivatives are integral to a multitude of therapeutic agents, demonstrating activities such as kinase inhibition for cancer therapy, anti-inflammatory, and anti-platelet aggregation effects.[2][3] Specifically, substituted indazoles like 6-Bromo-7-fluoro-2-methyl-indazole serve as valuable building blocks for creating complex molecules with tailored pharmacological profiles.

The synthesis of N-substituted indazoles can be challenging, as direct alkylation of the indazole ring often results in a difficult-to-separate mixture of N1 and N2 isomers.[4] To circumvent this, modern synthetic strategies often employ methods that establish the desired N-substitution pattern during the initial ring formation.[5][6]

This protocol details a robust and regioselective synthesis of the N2-methylated target compound. The strategy relies on the well-established condensation of a substituted o-halo-benzaldehyde with methylhydrazine.[7][8] This approach directly and selectively installs the methyl group at the N2 position, avoiding the formation of the N1 isomer and simplifying purification. The synthesis is presented in two main stages:

• Preparation of the Aldehyde Intermediate: Synthesis of 2,3-difluoro-4-bromobenzaldehyde via directed ortho-metalation.

• Indazole Ring Formation: Cyclization of the aldehyde with methylhydrazine to yield the final product.

This document provides the necessary detail for researchers to replicate this synthesis, including reagent quantification, reaction conditions, purification procedures, and safety protocols.

Overall Synthetic Scheme

The two-step synthesis to obtain 6-Bromo-7-fluoro-2-methyl-indazole is outlined below. The first step involves a directed ortho-metalation and formylation, followed by a condensation and cyclization reaction.

Sources

• 1. Page loading... [guidechem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Synthesis of indazole-based fluorophores - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Indazole - Synthesis and Reactions as a Chemical Reagent_Chemicalbook [chemicalbook.com]

Suzuki-Miyaura cross-coupling reactions using 6-Bromo-7-fluoro-2-methyl-indazole

Application Note: Suzuki-Miyaura Cross-Coupling of 6-Bromo-7-fluoro-2-methyl-indazole

Introduction & Strategic Rationale

The functionalization of the indazole scaffold is a cornerstone in modern medicinal chemistry. Specifically, 6-bromo-7-fluoro-2-methyl-2H-indazole (CAS: 2665662-87-1) has emerged as a highly valuable building block[1][2]. Its unique substitution pattern is frequently leveraged in the synthesis of heterobifunctional compounds, such as PROTACs designed for the targeted degradation of the KRAS oncogene in pancreatic and colorectal cancers[3].

The Suzuki-Miyaura cross-coupling reaction is the premier method for establishing C-C bonds at the C6 position of this scaffold. However, indazoles can be notoriously challenging substrates. Unprotected indazoles often coordinate to the palladium catalyst via the free NH group, leading to product inhibition and requiring elevated catalyst loadings[4]. The strategic N2-methylation in 6-bromo-7-fluoro-2-methyl-indazole mitigates this off-target coordination, ensuring higher turnover frequencies[3][4]. Furthermore, the highly electronegative fluorine atom at the C7 position exerts an inductive electron-withdrawing effect, polarizing the adjacent C6-Br bond and facilitating the critical oxidative addition step by the electron-rich Pd(0) species.

Mechanistic Pathway

Understanding the catalytic cycle is essential for troubleshooting and optimizing the reaction. The cycle relies on three fundamental steps:

• Oxidative Addition : The Pd(0) active species inserts into the C6-Br bond. The C7-fluoro group accelerates this step by lowering the electron density at C6.

• Transmetalation : The base (e.g., K3PO4 or K2CO3) activates the arylboronic acid, forming a reactive boronate that transfers its aryl group to the Pd(II) complex.

• Reductive Elimination : The newly formed biaryl product is released, regenerating the Pd(0) catalyst.

Caption: Catalytic cycle of Suzuki-Miyaura coupling for 6-Bromo-7-fluoro-2-methyl-indazole.

Reaction Optimization & Quantitative Data

The choice of catalyst and base dictates the efficiency of the coupling. While standard Pd(PPh3)4 is often sufficient for simple aryl bromides, the steric hindrance introduced by the C7-fluoro group necessitates more robust catalyst systems. Literature precedents on analogous bromoindazoles demonstrate that bulky, electron-rich ligands like XPhos or bidentate ligands like dppf significantly enhance yields[4][5].

Table 1: Optimization of Cross-Coupling Conditions for Bromoindazoles

Catalyst System (mol %)	Base (Equiv)	Solvent System	Temp (°C)	Time (h)	Conversion (%)
Pd(PPh3)4 (5%)	Na2CO3 (2.0)	Toluene/H2O (4:1)	90	12	45
Pd(dppf)Cl2 (5%)	K2CO3 (2.0)	DME/H2O (4:1)	80	4	88
Pd2(dba)3 (2%) / XPhos (4%)	K3PO4 (2.0)	Dioxane/H2O (4:1)	100	6	>95

Causality of Choices:

• Ligand Selection : XPhos provides the necessary steric bulk to promote rapid reductive elimination while stabilizing the monomeric Pd(0) active species, preventing aggregation into inactive palladium black[4].

• Solvent & Base : A biphasic system (Dioxane/H2O) is critical. Water dissolves the inorganic base (K3PO4), facilitating the formation of the reactive hydroxyboronate intermediate required for transmetalation[4][5].

Standardized Experimental Protocol

This protocol is designed as a self-validating system, incorporating in-process checks to ensure reproducibility and high yields.

Reagents Required:

• 6-Bromo-7-fluoro-2-methyl-indazole (1.0 equiv)

• Arylboronic acid or pinacol ester (1.2 - 1.5 equiv)

• Pd2(dba)3 (0.02 equiv) and XPhos (0.04 equiv)

• K3PO4 (2.0 equiv)

• 1,4-Dioxane and Deionized Water (4:1 v/v ratio, thoroughly degassed)

Step-by-Step Methodology:

• Preparation and Degassing (Critical Step): In a Schlenk flask or microwave vial, combine 6-bromo-7-fluoro-2-methyl-indazole, the arylboronic acid, and K3PO4. Add the 1,4-dioxane/H2O mixture. Causality: Dissolved oxygen rapidly oxidizes electron-rich Pd(0) complexes. Degas the mixture via sparging with Argon for at least 15 minutes or using three freeze-pump-thaw cycles.

• Catalyst Addition: Under a positive flow of Argon, add Pd2(dba)3 and XPhos. Seal the vessel. Self-Validation: The solution should transition to a deep red/orange color within minutes, indicative of the active Pd-XPhos complex formation.

• Reaction Execution: Heat the reaction mixture to 90–100 °C using a pre-heated oil bath or heating block. Stir vigorously (800 rpm) to ensure adequate mixing of the biphasic system.

• In-Process Monitoring: After 4 hours, sample the organic layer. Dilute with LCMS-grade acetonitrile and analyze via LCMS. Self-Validation: Look for the disappearance of the starting material mass (m/z ~229/231)[3] and the appearance of the desired product mass. If conversion is <95%, proceed to the troubleshooting workflow (see Diagram 2).

• Quenching and Workup: Cool the mixture to room temperature. Dilute with Ethyl Acetate and water. Separate the layers. Extract the aqueous layer twice with Ethyl Acetate. Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure[3].

• Purification: Purify the crude residue via flash column chromatography on silica gel (typically using a gradient of Ethyl Acetate in Petroleum Ether or Hexanes)[3].

Caption: Experimental workflow and troubleshooting logic for the cross-coupling reaction.

References

1.[1] Title: 6-Bromo-7-fluoro-2-methyl-2H-indazole (1 x 500 mg) | Reagentia Source: reagentia.eu URL:

2.[2] Title: 6-bromo-7-fluoro-2-methyl-indazole | 2665662-87-1 - Sigma-Aldrich Source: sigmaaldrich.com URL:

3.[3] Title: WO2025006783A2 - Heterobifunctional compounds for the degradation of kras Source: google.com (Google Patents) URL:

4.[4] Title: Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation Source: nih.gov (PMC) URL:

5.[5] Title: The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles Source: nih.gov (PMC) URL:

Sources

• 1. 6-Bromo-7-fluoro-2-methyl-2H-indazole (1 x 500 mg) | Reagentia [reagentia.eu]
• 2. 6-bromo-7-fluoro-2-methyl-indazole | 2665662-87-1 [sigmaaldrich.com]
• 3. WO2025006783A2 - Heterobifunctional compounds for the degradation of kras - Google Patents [patents.google.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Preparation and Quality Control of 6-Bromo-7-Fluoro-2-Methyl-Indazole DMSO Stock Solutions for High-Throughput Screening

Contextualizing the Molecule

The compound 6-bromo-7-fluoro-2-methyl-2H-indazole (CAS: 2665662-87-1) has emerged as a highly valuable building block in modern medicinal chemistry. It is prominently utilized as a core intermediate in the synthesis of heterobifunctional molecules, such as PROTACs designed for the targeted ubiquitination and proteasomal degradation of mutant KRAS proteins 1.

When transitioning this compound from early-stage synthesis to High-Throughput Screening (HTS) assay panels, the preparation of the primary stock solution is the most critical variable. Poor stock management leads to false negatives, irreproducible IC₅₀ shifts, and acoustic dispensing failures. This guide establishes a rigorous, self-validating protocol for preparing 10 mM and 50 mM DMSO stock solutions, ensuring absolute compound integrity.

Physicochemical Roadblocks & Causal Implications

Before handling the compound, it is vital to understand the causality between its molecular structure and its behavior in solution:

• Lipophilicity and Aggregation: The indazole core is substituted with two halogens (a bromine at C6 and a fluorine at C7) and a methyl group at the N2 position. This specific substitution pattern eliminates the hydrogen-bond donor capacity typically found in 1H-indazoles, drastically increasing the molecule's lipophilicity. Consequently, the compound is highly prone to hydrophobic aggregation (crashing out) if introduced to even trace amounts of water.

• Solvent Hygroscopicity: Dimethyl sulfoxide (DMSO) is the universal solvent for HTS, but it is extremely hygroscopic. As noted in standard compound management protocols, water absorption from ambient humidity can severely reduce the solubility threshold of hydrophobic compounds, leading to premature precipitation 2. Therefore, the use of anhydrous DMSO (≤0.005% H₂O) handled under inert gas is non-negotiable.

• Acoustic Dispensing Constraints: Modern HTS relies on acoustic liquid handling (e.g., Labcyte Echo). Micro-precipitates alter the acoustic impedance of the DMSO solution, causing droplet misfiring. The protocol below embeds visual and analytical validation steps to guarantee acoustic compatibility.

Stock Preparation Workflow

Workflow for 6-Bromo-7-fluoro-2-methyl-indazole DMSO stock preparation and HTS quality control.

The Self-Validating Protocol

To align with the rigorous standards set by the NIH Assay Guidance Manual for preclinical drug discovery 3, this methodology is designed as a self-validating system. You do not proceed to the next step unless the validation criteria of the current step are met.

Step 1: Thermal Equilibration

• Action: Transfer the sealed vial of 6-bromo-7-fluoro-2-methyl-indazole from cold storage (-20°C) to a desiccator cabinet (RH < 10%). Allow it to equilibrate to room temperature (20–25°C) for a minimum of 60 minutes before opening.

• Causal Rationale: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture onto the powder. This microscopic water ingress will permanently compromise the solubility limit of the resulting DMSO stock.

• Validation: Monitor the internal hygrometer of the desiccator; proceed only if relative humidity remains below 10%.

Step 2: Anhydrous Dissolution

• Action: Inside a nitrogen-purged glovebox or dry hood, weigh the required mass using an analytical balance. Add the calculated volume of anhydrous DMSO (≥99.9% purity, molecular biology grade) to achieve a 50 mM primary stock.

• Action: Vortex vigorously for 60 seconds. If the solution is not perfectly clear, sonicate in a water bath at 25°C for 5–10 minutes.

• Causal Rationale: The lack of hydrogen-bond donors makes the compound highly soluble in DMSO, but crystalline micro-aggregates can persist. Sonication provides the acoustic cavitation energy required to break these lattices.

• Validation (The Tyndall Test): Shine a focused laser pointer (e.g., 532 nm green laser) through the glass vial. If the beam path is visible (Tyndall effect), sub-visible colloidal aggregates remain. Continue sonication until the beam path is entirely invisible.

Step 3: Chemical Quality Control (QC)

• Action: Remove a 1 µL aliquot of the clear 50 mM stock, dilute to 1 µM in LC-MS grade acetonitrile, and inject into an LC-MS system.

• Causal Rationale: Prolonged sonication can induce localized heating and potential degradation of halogenated aromatics. This step ensures the molecule survived the physical dissolution process intact.

• Validation: The LC-MS chromatogram must show a single peak (Purity > 95%). The mass spectrum must display the characteristic isotopic doublet for the bromine atom at m/z ~229.0 and 231.0 [M+H]+ 1. If degradation peaks are present, the batch must be discarded.

Step 4: Aliquoting and Inert Storage

• Action: Dispense the validated stock into 384-well Cyclic Olefin Copolymer (COC) source plates (e.g., Labcyte Echo-qualified plates). Purge the plate headspace with dry argon gas and seal with a pierceable foil seal.

• Causal Rationale: Standard polystyrene plates are susceptible to plasticizer leaching when exposed to 100% DMSO over long periods, which introduces assay artifacts [[4]](). COC plates are chemically inert to DMSO. Argon is heavier than nitrogen and provides a superior blanket against moisture and oxygen.

• Validation: Weigh the plate before and after dispensing to confirm volumetric accuracy. Store immediately at -20°C.

Data & Metrics Summary

Parameter	Specification	Causal Implication for HTS
Chemical Name	6-Bromo-7-fluoro-2-methyl-2H-indazole	Target intermediate for PROTAC/inhibitor screening.
CAS Number	2665662-87-1	Unique identifier for procurement and database logging.
Molecular Weight	229.05 g/mol	Required for precise molarity calculations.
Primary Solvent	Anhydrous DMSO (≤0.005% H₂O)	Prevents hydrolysis and hydrophobic crash-out.
Max Stock Concentration	50 mM	Balances maximum solubility with assay dilution limits.
Storage Temperature	-20°C to -80°C	Minimizes thermal degradation and solvent evaporation.
Plate Material	Cyclic Olefin Copolymer (COC)	Prevents DMSO-induced plasticizer leaching into the assay.
QC Mass Verification	m/z 229.0 / 231.0 [M+H]+	Confirms structural integrity post-sonication.

Downstream HTS Integration Guidelines

When utilizing the 50 mM stock of 6-bromo-7-fluoro-2-methyl-indazole in downstream biochemical or cell-based assays, direct dilution into aqueous buffers often results in localized supersaturation and precipitation at the droplet interface.

To prevent this, perform intermediate serial dilutions in 100% DMSO to reach your desired 100x assay concentrations. Use acoustic dispensing to transfer nanoliter volumes directly into the dry assay plate before adding the aqueous buffer. Ensure the final DMSO concentration in the assay never exceeds 1.0% (v/v) (or 0.1% for sensitive cell-based assays) to maintain both compound solubility and biological viability.

References

• [1] Title: WO2025006783A2 - Heterobifunctional compounds for the degradation of kras - Google Patents Source: Google Patents / World Intellectual Property Organization URL:

• [2] Title: Comprehensive Application Notes and Protocols for Agaric Acid DMSO Stock Solution Preparation and Use in Antimicrobial Research Source: Smolecule URL:

• [3] Title: Assay Guidance Manual - NCBI Bookshelf - NIH Source: National Institutes of Health (NIH) URL:

• [4] Title: Assay Guidance Manual Program | National Center for Advancing Translational Sciences Source: National Institutes of Health (NIH) / NCATS URL:

Sources

• 1. WO2025006783A2 - Heterobifunctional compounds for the degradation of kras - Google Patents [patents.google.com]
• 2. pdf.smolecule.com [pdf.smolecule.com]
• 3. Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Assay Guidance Manual Program | National Center for Advancing Translational Sciences [ncats.nih.gov]

Using 6-Bromo-7-fluoro-2-methyl-indazole in the development of novel indazole derivatives

Application Note: Utilizing 6-Bromo-7-fluoro-2-methyl-indazole in the Development of Novel KRAS Degraders (PROTACs)

Introduction & Mechanistic Rationale

Targeting the Kirsten rat sarcoma viral oncogene homolog (KRAS) has historically been one of the most formidable challenges in oncology. While covalent inhibitors targeting the KRAS G12C mutation have successfully reached the clinic, resistance mechanisms and the prevalence of other mutations (e.g., G12D, G12V) necessitate novel therapeutic modalities. Targeted Protein Degradation (TPD), specifically via Proteolysis Targeting Chimeras (PROTACs), offers a paradigm-shifting approach by hijacking the ubiquitin-proteasome system to catalytically destroy mutant KRAS proteins [1].

• 7-Fluoro Substitution : The incorporation of fluorine at the C7 position enhances lipophilic efficiency (LipE) and provides critical metabolic stability by blocking cytochrome P450-mediated oxidation, a common liability in indazole-based drugs.

• 2-Methyl Regioisomer : Locking the indazole in the 2H-tautomeric form dictates the spatial trajectory of the molecule. This specific geometry optimizes the binding vector, allowing the pharmacophore to perfectly occupy the cryptic Switch-II pocket of mutant KRAS[1].

• 6-Bromo Handle : This halogen serves as a versatile synthetic handle for late-stage diversification via transition-metal-catalyzed cross-coupling, allowing precise attachment of the PROTAC linker without disrupting the KRAS-binding interface.

Experimental Workflows & Protocols

The following protocols outline the sequential functionalization of 6-bromo-7-fluoro-2-methyl-indazole to construct a KRAS-targeting PROTAC. This self-validating workflow relies on orthogonal halogen reactivity (Iodine vs. Bromine) to ensure high regioselectivity and minimize the need for protecting groups.

Fig 1: Step-by-step synthesis workflow for KRAS PROTACs using the indazole core.

Protocol A: Orthogonal C3-Iodination

Objective: Introduce an iodine atom at the C3 position to enable sequential, site-selective palladium-catalyzed cross-couplings.

• Preparation : Dissolve 6-bromo-7-fluoro-2-methyl-indazole (1.0 eq, e.g., 4.0 g) in anhydrous DMSO to achieve a 0.4 M concentration.

• Reagent Addition : Add N-Iodosuccinimide (NIS) (1.5 eq) in a single portion at room temperature.

• Reaction : Heat the stirred mixture to 90°C for 12 hours.

  • Causality Insight: DMSO acts not just as a solvent but stabilizes the highly reactive iodonium intermediate. The elevated temperature is required to overcome the electron-withdrawing effect of the 7-fluoro group, ensuring complete conversion of the indazole core [1].

• In-Process Control (IPC) : Monitor the reaction via LC-MS (ES+). The system is self-validating; proceed to workup only when the starting material peak (m/z 230.96 [M+2H]+) is completely replaced by the iodinated product mass.

• Workup : Quench by pouring the mixture slowly into ice-cold water. Filter the resulting precipitate, wash extensively with water, and dry under high vacuum to afford 6-bromo-7-fluoro-3-iodo-2-methyl-indazole.

Protocol B: Sequential Cross-Coupling & PROTAC Assembly

Objective: Attach the KRAS Switch-II binding motif and the E3 ligase-recruiting linker.

• C3-Suzuki Coupling : React the iodinated intermediate with a functionalized aryl/heteroaryl boronic acid (1.1 eq) using Pd(dppf)Cl2 (0.05 eq) and K2CO3 (2.0 eq) in Dioxane/H2O (4:1) at 80°C.

  • Causality Insight: The C3-Iodine has a significantly lower bond dissociation energy than the C6-Bromine. This allows the palladium catalyst to selectively undergo oxidative addition at C3, ensuring >95% regioselectivity and bypassing the need for complex protecting group strategies.

• C6-Buchwald-Hartwig Amination : To the resulting C3-substituted, C6-bromo intermediate, add the PROTAC linker-amine (e.g., a piperazine-PEG construct) (1.2 eq), Pd2(dba)3 (0.05 eq), XPhos (0.1 eq), and Cs2CO3 (3.0 eq) in anhydrous dioxane at 90°C [3].

• E3 Ligase Conjugation : Deprotect the terminal end of the linker and couple it to an E3 ligase ligand (e.g., a Cereblon-binding thalidomide derivative or VHL ligand) using standard amide coupling reagents (HATU, DIPEA, DMF).

Biological Validation & Mechanism of Action

To ensure the synthesized heterobifunctional molecule functions as a true PROTAC rather than a simple inhibitor, it must be validated in a cellular degradation assay.

Fig 2: Mechanism of action for mutant KRAS degradation via the ubiquitin-proteasome system.

Protocol C: Cellular Degradation Assay

• Cell Culture : Seed KRAS G12D-mutant AsPC-1 or Panc-1 cells in 6-well plates and incubate overnight at 37°C.

• Treatment : Treat cells with a concentration gradient of the synthesized PROTAC (1 nM to 10 μM) for 24 hours.

• Lysis & Western Blot : Lyse cells using RIPA buffer supplemented with protease and phosphatase inhibitors. Resolve proteins via SDS-PAGE and probe for total KRAS, p-ERK, p-AKT, and GAPDH (loading control).

• Validation Check : A successful PROTAC will exhibit a biphasic "hook effect" at high concentrations—a hallmark of ternary complex kinetics—and will significantly reduce total KRAS levels, confirming catalytic degradation rather than mere target occupancy [4].

Data Presentation: Optimization & Validation Metrics

To ensure reproducibility and robust drug design, quantitative metrics from the synthesis and biological validation phases must be strictly monitored. Table 1 summarizes typical optimization parameters and expected degradation efficiencies for derivatives synthesized from this indazole core.

Parameter / Metric	Intermediate / Compound	Expected Value / Outcome	Causality / Significance
Regioselectivity	2-Methyl vs. 1-Methyl Indazole	> 3:1 ratio (crude)	K2CO3/MeI favors 2-methyl under thermodynamic control, optimizing the KRAS binding vector.
Yield (Iodination)	C3-Iodo Intermediate	85 - 90%	High yield ensures sufficient material for late-stage, low-yielding PROTAC assembly.
Cross-Coupling Selectivity	C3-Iodo vs. C6-Bromo	> 95% preference for C3	Iodine's lower bond dissociation energy allows selective oxidative addition by Palladium.
Degradation Efficiency (DC50)	Final KRAS PROTAC	< 50 nM (in AsPC-1 cells)	Indicates highly potent ternary complex formation and efficient polyubiquitination.
Maximum Degradation (Dmax)	Final KRAS PROTAC	> 90% clearance	Essential for overcoming KRAS-driven oncogenic signaling and preventing resistance.

Technical Notes & Optimization

How to improve synthesis yield of 6-Bromo-7-fluoro-2-methyl-indazole

Technical Support Center: Yield Optimization for 6-Bromo-7-fluoro-2-methyl-indazole

Welcome to the Advanced Synthesis Support Center. This guide is designed for process chemists and medicinal researchers struggling with the regioselective N2-methylation of 6-bromo-7-fluoro-1H-indazole.

Because the indazole core contains two non-equivalent nitrogens, achieving high yields of the N2-methylated isomer (6-Bromo-7-fluoro-2-methyl-indazole) requires overriding the thermodynamic preference for N1-alkylation[1]. Below, we break down the mechanistic causality of this reaction, provide troubleshooting FAQs, and outline self-validating protocols to maximize your N2 yield.

Part 1: Mechanistic Knowledge Base

To improve your yield, you must first understand the competing forces of Thermodynamic vs. Kinetic control .

Under standard basic conditions (e.g., NaH or K2​CO3​ with Methyl Iodide), the indazole is deprotonated to form an indazolide anion. Alkylation of this anion at the N1 position preserves the benzenoid aromaticity in the transition state, making the N1-methyl isomer the thermodynamically favored major product[1].

Conversely, the N2-methyl isomer is the kinetic product . In the neutral 1H-indazole tautomer, the N2 nitrogen possesses a localized lone pair in an sp2 orbital that is kinetically more accessible and nucleophilic than N1[2]. To exploit this, you must avoid basic conditions and instead use highly reactive electrophiles under acidic or neutral conditions.

Furthermore, your specific substrate—6-bromo-7-fluoro-1H-indazole —features a fluorine atom at the C7 position. This fluorine exerts a strong inductive electron-withdrawing effect (-I) and creates steric hindrance directly adjacent to N1. While this naturally suppresses N1 reactivity slightly, it also deactivates the entire ring, necessitating a highly potent electrophile to achieve full conversion.

Mechanistic divergence of methylation under thermodynamic vs. kinetic control.

Part 2: Troubleshooting Desk & FAQs

Q1: I am using Methyl Iodide ( MeI ) and K2​CO3​ in DMF, but my LC-MS shows a 10:1 ratio favoring the N1-isomer. How do I invert this ratio? A: You are operating under thermodynamic control. To invert the ratio to favor N2, you must switch to kinetic control by eliminating the base. We recommend abandoning MeI and utilizing the Pfizer Imidate Method [3]. By using methyl 2,2,2-trichloroacetimidate activated by a strong Brønsted acid like Trifluoromethanesulfonic acid (TfOH), the imide is protonated, creating a highly reactive electrophile. The neutral indazole's N2 nitrogen will selectively attack this electrophile, yielding >95% N2 selectivity[4].

Q2: I attempted neutral methylation using Trimethyloxonium tetrafluoroborate (Meerwein's Salt), but my conversion stalled at 40%. What went wrong? A: Meerwein's salt is exceptionally hygroscopic and moisture-sensitive[5]. Even trace water in your solvent (typically DCM) will rapidly hydrolyze the reagent into methanol and dimethyl ether. Furthermore, the electron-withdrawing 6-bromo and 7-fluoro groups on your substrate reduce the overall nucleophilicity of the indazole core. If you must use Meerwein's salt, ensure strict anhydrous conditions (Schlenk techniques, freshly distilled DCM) and use a large excess (3.0+ equivalents). However, the Imidate method (see SOP below) is far more robust for deactivated substrates.

Q3: How do I distinguish the N1 and N2 isomers of 6-bromo-7-fluoro-methyl-indazole via NMR? A: While both isomers will show a [M+H]+ mass of 229.05 via LC-MS[6], they are easily distinguished by 1D 1H NOE (Nuclear Overhauser Effect) NMR spectroscopy[1]. Irradiation of the N-methyl protons in the N1-isomer will show an NOE enhancement with the C7-fluoro group (or C7 proton if it were unsubstituted, though here the 19F−1H HOESY can be used). Irradiation of the N-methyl protons in the N2-isomer will show a strong NOE correlation only with the C3-proton of the indazole ring.

Part 3: Quantitative Reagent Comparison

To guide your process optimization, the following table summarizes expected outcomes for the methylation of deactivated indazoles based on reagent selection:

Methylating Agent	Base / Promoter	Solvent	Control Type	Typical N1:N2 Ratio	Expected Yield (N2)
Methyl Iodide	K2​CO3​ or NaH	DMF	Thermodynamic	> 10:1	< 10%
Dimethyl Sulfate	KOH	Acetone	Mixed	~ 1:1	~ 40%
Meerwein's Salt ( Me3​O+BF4−​ )	None	DCM (Anhydrous)	Kinetic	1:10	50 - 70%
Methyl 2,2,2-trichloroacetimidate	TfOH (0.2 - 1.0 eq)	1,4-Dioxane	Kinetic	< 1:100	85 - 95%

Part 4: Standard Operating Procedure (SOP)

Highly Selective N2-Methylation via Acid-Catalyzed Imidate Activation This protocol leverages the methodology developed by Pfizer chemists, optimized for deactivated, halogenated indazoles[4],[3]. It is a self-validating system: the generation of trichloroacetamide as a byproduct serves as an internal stoichiometric tracker.

Workflow for the highly selective N2-alkylation using the TfOH-catalyzed imidate protocol.

Materials Required:

• 6-Bromo-7-fluoro-1H-indazole (Starting Material)

• Methyl 2,2,2-trichloroacetimidate (1.5 - 2.0 equiv)

• Trifluoromethanesulfonic acid (TfOH) (0.2 - 1.0 equiv)

• Anhydrous 1,4-Dioxane

Step-by-Step Methodology:

• System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Substrate Dissolution: Charge the flask with 6-Bromo-7-fluoro-1H-indazole (1.0 equiv) and suspend it in anhydrous 1,4-dioxane (approx. 0.2 M concentration).

• Electrophile Introduction: Add methyl 2,2,2-trichloroacetimidate (1.5 equiv) to the stirring suspension at room temperature (25 °C).

• Acid Activation (Critical Step): Cool the reaction mixture to 0 °C using an ice bath. Slowly add TfOH (0.2 equiv) dropwise. Causality Note: The acid protonates the imidate, drastically lowering the activation energy for nucleophilic attack by the N2 lone pair[4]. For highly deactivated substrates, up to 1.0 equiv of TfOH can be used without degrading the indazole.

• In-Process Control (IPC): Remove the ice bath and allow the reaction to stir at room temperature for 2 to 4 hours. Pull a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Validation Check: Look for the disappearance of the SM peak and the emergence of a single product peak at m/z 229.05 [M+H]+ [6]. The byproduct, trichloroacetamide, will also be visible.

• Quench & Workup: Once conversion is >95%, quench the reaction by adding saturated aqueous NaHCO3​ solution (equal volume to the reaction solvent) to neutralize the TfOH.

• Extraction & Isolation: Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Combine the organic layers, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography (typically a gradient of Hexanes/EtOAc) to isolate pure 6-Bromo-7-fluoro-2-methyl-indazole.

References

• WuXi Biology. Mechanism of a Highly Selective N2 Alkylation of Indazole. Available at:[Link]

• Clemens, J., Bell, E. L., Londregan, A. T. (2022). Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. Synthesis, 54(14): 3215-3225. Available at:[Link]

• Luo, Y., et al. (2006). Regioselective Protection at N-2 and Derivatization at C-3 of Indazoles. The Journal of Organic Chemistry. Available at:[Link]

• Academia.edu. Regioselective methylation of indazoles using methyl 2,2,2-trichloromethylacetimidate. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. (PDF) Regioselective methylation of indazoles using methyl 2,2,2-trichloromethylacetimidate [academia.edu]
• 3. researchgate.net [researchgate.net]
• 4. wuxibiology.com [wuxibiology.com]
• 5. researchgate.net [researchgate.net]
• 6. 2665662-87-1 | 6-bromo-7-fluoro-2-methyl-2H-indazole - AiFChem [aifchem.com]

Troubleshooting low solubility of 6-Bromo-7-fluoro-2-methyl-indazole in aqueous media

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the physicochemical bottlenecks that derail early-stage drug discovery. A recurring culprit is the catastrophic precipitation of highly lipophilic intermediates and target ligands in aqueous media.

This guide specifically addresses the solubilization of 6-Bromo-7-fluoro-2-methyl-indazole , a critical building block recently utilized in the synthesis of heterobifunctional KRAS degraders[1]. Because modern drug discovery pipelines are heavily biased toward lipophilic compounds[2], understanding the thermodynamic drivers of insolubility is essential for generating reliable assay data.

Part 1: Diagnostic Overview & Causality

To solve a solubility issue, we must first diagnose the molecular root cause. Poorly soluble compounds generally fall into two categories: "Brick Dust" (high crystal lattice energy) or "Grease Balls" (extreme hydrophobicity)[3].

6-Bromo-7-fluoro-2-methyl-indazole is a classic "grease ball" with secondary "brick dust" characteristics.

• Loss of Hydrogen Bonding: While unsubstituted indazoles possess a hydrogen bond donor at the N1 position, the N2-methylation in this molecule locks the core into the 2H-tautomer, eliminating its primary mechanism for aqueous hydration[4].

• Halogen-Driven Lipophilicity: The addition of bromine and fluorine at the 6- and 7-positions significantly elevates the partition coefficient (LogP).

• Causality: When introduced to an aqueous buffer, the molecule cannot form hydrogen bonds with water. To minimize thermodynamically unfavorable interactions, the molecules rapidly self-associate via hydrophobic collapse and halogen bonding, leading to immediate solvent-shift precipitation.

Logical relationship of thermodynamic pathways in overcoming API hydrophobicity.

Part 2: Troubleshooting FAQs

Q1: Why does 6-Bromo-7-fluoro-2-methyl-indazole immediately precipitate when diluted from a DMSO stock into standard PBS? When a DMSO stock is spiked directly into PBS, the DMSO rapidly diffuses into the bulk aqueous phase. Stripped of its organic solvation shell and unable to interact favorably with water, the highly lipophilic indazole molecules experience immediate supersaturation. This triggers rapid nucleation and precipitation. Standard particle size reduction (micronization) will not solve this, as the issue is driven by hydrophobicity, not just dissolution rate[2].

Q2: How can I maintain solubility for in vitro biochemical assays (e.g., KRAS binding assays) without using inhibitory concentrations of DMSO? You must lower the interfacial tension by providing a hydrophobic microenvironment within the aqueous phase. We recommend a "DMSO-Surfactant-Aqueous" step-down approach. By pre-mixing the DMSO stock with a non-ionic surfactant (like Tween-20) before aqueous dilution, you create a transitional micellar phase that shields the halogens from the water.

Q3: What is the optimal formulation strategy for dosing this compound in murine in vivo PK/PD models? For oral (PO) or intravenous (IV) dosing, simple co-solvents are insufficient and will cause precipitation upon injection, leading to variable bioavailability or embolism[3]. The compound is best formulated using a cyclodextrin complexation strategy (e.g., 20% HP-β-CD). The HP-β-CD molecule features a hydrophobic internal cavity that encapsulates the halogenated indazole ring, while its hydrophilic exterior ensures bulk aqueous solubility.

Part 3: Quantitative Excipient Matrix

The following table summarizes validated formulation strategies for 6-Bromo-7-fluoro-2-methyl-indazole based on the target application.

Formulation Vehicle	Target Application	Expected Solubility Limit	Optical Clarity (Nephelometry)
100% PBS (pH 7.4)	Baseline	< 1 µM	High scattering (Precipitate)
1% DMSO in PBS	In vitro screening	5 - 10 µM	Moderate scattering (Colloids)
1% DMSO + 0.05% Tween-20	In vitro assays	50 - 100 µM	Clear (< 5 NTU)
20% HP-β-CD in Saline	In vivo (IV/PO)	> 2 mM	Clear (< 5 NTU)
10% DMSO / 40% PEG400 / 50% Saline	In vivo (PO only)	> 5 mM	Clear to slight haze

Part 4: Self-Validating Methodologies

A protocol is only as good as its validation. Relying on the naked eye to confirm solubility is a common pitfall that leads to false positives in fluorescence-based assays due to sub-visual colloidal light scattering. The following workflows integrate objective validation steps.

Decision tree and self-validating workflow for formulating highly lipophilic indazole derivatives.

Protocol A: In Vitro Assay Stock Preparation (Micellar Dispersion)

Objective: Prepare a 100 µM working solution without triggering hydrophobic collapse.

• Primary Solubilization: Weigh 2.29 mg of 6-Bromo-7-fluoro-2-methyl-indazole (MW ≈ 229.05 g/mol ) and dissolve in 1.0 mL of 100% anhydrous DMSO to yield a 10 mM master stock. Vortex until optically clear.

• Surfactant Priming: Transfer 10 µL of the 10 mM stock to a new microcentrifuge tube. Add 5 µL of 10% Tween-20.

  • Causality: Coating the lipophilic molecules with surfactant before aqueous exposure lowers the interfacial energy, preventing immediate nucleation upon hydration[2].

• Aqueous Titration: Place the tube on a vortex mixer at medium speed. Slowly , drop-by-drop, add 985 µL of PBS (pH 7.4).

  • Causality: Dropwise addition prevents localized zones of high water concentration that trigger rapid supersaturation.

• Self-Validation Step: Transfer 100 µL of the final solution to a clear-bottom 96-well plate. Measure turbidity using a nephelometer or plate reader (Absorbance at 620 nm). A successful micellar dispersion will read < 10 NTU (Nephelometric Turbidity Units) or have a baseline absorbance comparable to pure PBS.

Protocol B: In Vivo Dosing Formulation (Cyclodextrin Complexation)

Objective: Prepare a 2 mg/mL solution for oral gavage or IV injection.

• Vehicle Preparation: Prepare a 20% (w/v) solution of Hydroxypropyl-β-cyclodextrin (HP-β-CD) in sterile saline. Stir until completely dissolved and filter through a 0.22 µm PES membrane.

• API Addition: Add 2.0 mg of 6-Bromo-7-fluoro-2-methyl-indazole directly to 1.0 mL of the 20% HP-β-CD vehicle.

• Complexation: Sonicate the suspension in a water bath at 37°C for 30-45 minutes.

  • Causality: Thermal energy accelerates the thermodynamic exchange, allowing the lipophilic indazole core to enter the hydrophobic cavity of the cyclodextrin ring, displacing high-energy water molecules[3].

• Self-Validation Step: Centrifuge the sample at 10,000 x g for 5 minutes. Inspect the tube for a pellet. A successful formulation will leave no visible solid. Analyze the supernatant via HPLC-UV to confirm the target concentration (2 mg/mL) has been achieved prior to animal dosing.

References

• Title: FORMULATION DEVELOPMENT - Solving Tough Solubility Issues With Fewer Compromises & Better Outcomes Source: drug-dev.com URL: 2

• Title: The discovery of water-soluble indazole derivatives as potent microtubule polymerization inhibitors Source: nih.gov URL: 4

• Title: 70–90% of Your Pipeline Can't Dissolve | DeepCeutix Strategic Briefings Source: deepceutix.com URL: 3

• Title: WO2025006783A2 - Heterobifunctional compounds for the degradation of kras Source: google.com URL: 1

Sources

• 1. WO2025006783A2 - Heterobifunctional compounds for the degradation of kras - Google Patents [patents.google.com]
• 2. FORMULATION DEVELOPMENT - Solving Tough Solubility Issues With Fewer Compromises & Better Outcomes [drug-dev.com]
• 3. deepceutix.com [deepceutix.com]
• 4. The discovery of water-soluble indazole derivatives as potent microtubule polymerization inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the C3 Bromination of 6-Bromo-7-fluoro-2-methyl-indazole

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the functionalization of substituted indazoles. We will address specific challenges and frequently encountered questions regarding the electrophilic bromination of 6-Bromo-7-fluoro-2-methyl-indazole. Our focus is to provide not just protocols, but the underlying chemical reasoning to empower you to troubleshoot and optimize your reaction conditions effectively.

Introduction: The Chemistry of Indazole Bromination

The target transformation involves the introduction of a second bromine atom onto the 6-Bromo-7-fluoro-2-methyl-indazole core. Indazole is an electron-rich heteroaromatic system, and its functionalization proceeds via electrophilic aromatic substitution (SEAr). The regiochemical outcome of this reaction is dictated by the electronic and steric effects of the existing substituents.

In the case of N2-substituted indazoles, such as the 2-methyl derivative , the C3 position is highly activated and is the most common site for electrophilic attack.[1][2][3][4][5] The existing 6-bromo and 7-fluoro substituents are electron-withdrawing and deactivating, but their directing effects are superseded by the inherent reactivity of the C3 position in the N2-methylated indazole system. Therefore, the expected major product of this reaction is 3,6-Dibromo-7-fluoro-2-methyl-indazole .

Frequently Asked Questions (FAQs)

Q1: What is the most suitable brominating agent for this reaction?

A1: The choice of brominating agent is critical for success. While molecular bromine (Br₂) can be used, it is highly volatile, toxic, and can sometimes lead to over-bromination or side reactions in activated systems.[1][3] For better control, safety, and often improved regioselectivity, N-halosuccinimides are preferred.

• N-Bromosuccinimide (NBS): This is the most widely recommended reagent. It is a crystalline solid that is easy to handle and provides a reliable source of electrophilic bromine.[1][6][7] It is versatile and has been used in numerous indazole bromination protocols.[4][8]

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH): This is another excellent solid brominating agent. It can be highly efficient, sometimes enabling reactions to complete in as little as 30 minutes under mild, ultrasound-assisted conditions.[2][3][5][9][10]

For initial trials, NBS is a robust and well-documented choice.

Q2: What are the recommended starting conditions (solvent, temperature)?

A2: The deactivating nature of the two existing halogens on the benzene ring means that this substrate may be less reactive than unsubstituted 2-methyl-indazole. Therefore, conditions may require heating.

• Solvent: Polar aprotic solvents are generally effective. Acetonitrile (MeCN), N,N-Dimethylformamide (DMF), or Dichloromethane (DCM) are excellent starting points.[1][11]

• Temperature: Begin the reaction at room temperature (20-25 °C) and monitor for progress by TLC or LC-MS. If the reaction is sluggish, gradually increase the temperature to 50-80 °C.[1][11][12]

• Stoichiometry: To avoid potential side reactions, start with a controlled amount of the brominating agent. Use 1.05 to 1.2 equivalents of NBS or 0.55 to 0.6 equivalents of DBDMH (as it contains two bromine atoms).

Q3: Is a catalyst necessary for this bromination?

A3: For many indazole brominations with NBS, a catalyst is not strictly required, as the indazole ring is sufficiently nucleophilic.[8] However, given the electron-withdrawing groups on the starting material, the reaction may be slow. If you observe low conversion, a catalytic amount of an acid or a specialized catalyst can enhance the electrophilicity of the brominating agent. Visible-light photoredox catalysis has also been shown to be effective for activating NBS under mild conditions.[7][9]

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Problem: Low Yield or Incomplete Conversion

Q: My reaction has stalled after several hours. TLC and LC-MS analysis shows a significant amount of unreacted 6-Bromo-7-fluoro-2-methyl-indazole. What steps should I take?

A: This is a common issue, particularly with deactivated substrates. Follow this diagnostic workflow:

• Verify Reagent Quality: N-halosuccinimides can degrade over time, especially if exposed to light or moisture. Use a fresh bottle of NBS or DBDMH or recrystallize the existing reagent.[11]

• Increase Temperature: The activation energy for the reaction may be too high at room temperature. Gradually increase the reaction temperature in 10-15 °C increments, monitoring for both product formation and any potential decomposition. A temperature range of 50-80 °C is often effective for less reactive indazoles.[11][12]

• Extend Reaction Time: Some brominations can take up to 16-24 hours to reach completion.[11] Before making other changes, ensure the reaction has been allowed to run for a sufficient period.

• Check Stoichiometry: Ensure you have used at least a slight excess (1.05-1.2 eq) of the brominating agent. If the reaction has stalled, adding another small portion (0.1-0.2 eq) of the brominating agent may help drive it to completion.

• Consider a Catalyst: If thermal methods are ineffective, explore catalysis. Adding a catalytic amount of an organic dye like Gallocyanine has been shown to enhance the rate of NBS-mediated halogenation.[8]

Problem: Formation of Multiple Products / Poor Regioselectivity

Q: My crude NMR/LC-MS shows multiple brominated species. How can I improve the selectivity for the desired 3-bromo product?

A: While C3-bromination is strongly favored electronically for 2-substituted indazoles, side products can occasionally form.

• Confirm the Major Isomer: Before optimizing, confirm the identity of your major product. It is overwhelmingly likely to be the C3-bromo isomer. Other minor isomers could arise from substitution at the C5 position.

• Control Temperature: Running the reaction at the lowest possible temperature that still allows for a reasonable reaction rate can significantly improve selectivity.[13] Higher temperatures can sometimes provide enough energy to overcome the activation barrier for less-favored isomers.

• Solvent Choice: The solvent can influence the reaction's outcome.[13] Experiment with solvents of different polarities. For instance, switching from a nonpolar solvent like DCM to a more polar one like acetonitrile might alter the selectivity profile.

• Avoid Excess Brominating Agent: Use a stoichiometric amount of the brominating agent and add it slowly or in portions to the reaction mixture. This minimizes high local concentrations of the reagent that could lead to undesired reactions.[14]

Problem: Reaction Mixture Turns into a Dark Oil/Tar

Q: During heating, my reaction mixture turned dark brown/black and workup yielded a tar-like substance. What caused this decomposition?

A: Tar formation is a clear sign of product or starting material decomposition.

• Excessive Temperature: This is the most common cause. The indazole ring, while aromatic, can be sensitive to high heat, especially in the presence of strong electrophiles or trace acid. Reduce the reaction temperature.[14]

• Impure Starting Materials: Impurities in the starting indazole or solvent can catalyze decomposition pathways.[14] Ensure your starting material is pure via NMR or LC-MS and use dry, high-purity solvents.

• Acidic Conditions: While catalytic acid can promote the reaction, strong or stoichiometric acidic conditions can lead to polymerization or decomposition, especially at elevated temperatures.[14] If using an acid catalyst, ensure it is mild and used in minimal quantities.

Problem: Difficult Purification

Q: I am having trouble separating the 3,6-dibromo product from the 6-bromo starting material via column chromatography. What can I do?

A: Co-elution of starting material and product is common when their polarities are similar.

• Optimize Chromatography Conditions:

  • Solvent System: The key is to find a solvent system with the right polarity to resolve the two spots on a TLC plate first. Experiment with different solvent mixtures, such as ethyl acetate/heptane or dichloromethane/methanol.[11]

  • Gradient Elution: A shallow gradient elution, where the polar solvent concentration is increased very slowly, can often achieve separation where an isocratic elution fails.[15]

• Recrystallization: If the product is a solid, recrystallization can be a highly effective purification technique to remove small amounts of starting material or other impurities.[11] Test various solvent systems (e.g., ethanol, ethyl acetate, heptane, or mixtures) to find one where the product is soluble at high temperature but sparingly soluble at room temperature or below.

• Drive the Reaction to Completion: The easiest way to avoid purification issues with the starting material is to ensure it has been fully consumed. Use the troubleshooting steps for "Low Yield" to push the reaction to >95% conversion before beginning the workup.

Data Summary and Recommended Protocols

Table 1: Comparison of Common Brominating Agents

Reagent	Equivalents	Typical Solvents	Temperature Range	Key Advantages & Considerations
N-Bromosuccinimide (NBS)	1.05 - 1.2	MeCN, DMF, DCM	20 - 80 °C	Versatile, easy to handle, well-documented for indazoles.[6][8]
DBDMH	0.55 - 0.6	EtOH, MeCN	25 - 40 °C	Highly efficient, enables rapid reactions, often used with ultrasound.[2][3]
Molecular Bromine (Br₂)	1.0 - 1.1	Acetic Acid, DCM	0 - 25 °C	Highly reactive, but toxic, volatile, and less selective.[1][3]

Experimental Protocol: Bromination using N-Bromosuccinimide (NBS)

This protocol is a generalized procedure based on established methods for indazole bromination and should be adapted based on experimental observations.

• Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 6-Bromo-7-fluoro-2-methyl-indazole (1.0 eq).

• Solvent Addition: Add anhydrous acetonitrile (or DMF) to dissolve the starting material (concentration approx. 0.1-0.2 M).

• Reagent Addition: Add N-Bromosuccinimide (1.1 eq) to the stirred solution at room temperature (20-25 °C). The NBS may not dissolve completely initially.

• Reaction Monitoring: Stir the reaction mixture and monitor its progress by Thin Layer Chromatography (TLC) or LC-MS every 30-60 minutes. A new, typically less polar spot corresponding to the dibrominated product should appear.

• Heating (If Necessary): If little to no conversion is observed after 2 hours at room temperature, slowly heat the mixture to 50-60 °C using an oil bath. Continue to monitor the reaction until the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Concentrate the mixture under reduced pressure to remove the solvent.

  • Partition the residue between dichloromethane (DCM) and water.

  • Wash the organic layer sequentially with a saturated aqueous solution of sodium thiosulfate (to quench any remaining electrophilic bromine), saturated aqueous sodium bicarbonate, and finally, brine.[13]

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in heptane) to isolate the pure 3,6-Dibromo-7-fluoro-2-methyl-indazole.[11][16]

Visualization of Troubleshooting Workflow

The following diagram outlines a logical workflow for addressing common issues during the bromination reaction.

Caption: Troubleshooting Decision Tree for Indazole Bromination.

References

• Bromination of indazoles enhanced by organic-dye, visible-light photoredox catalysis. (2018). American Chemical Society.
• Technical Support Center: Optimizing Reaction Conditions for the Bromin
• Technical Support Center: Synthesis of 3-Bromo-indazole. (2025). Benchchem.
• Optimizing reaction conditions for bromo-indazole synthesis. (2025). Benchchem.
• Reaction condition adjustments for selective bromin
• Optimization of reaction conditions for the benzylic bromination of 1... (n.d.).
• A Comparative Guide to Imidazole Bromination: N-Bromosuccinimide vs. 2,5-Dibromo-4-nitro-1H. (2025). Benchchem.
• Visible-light photoredox catalyzed bromination of indazoles using N-bromosuccinimide and Rose Bengal. (n.d.). American Chemical Society.
• Liberty University Research Week: Optimizing a Lab-Friendly Radical Bromination Reaction. (n.d.). Liberty University.
• Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles. (2023). Royal Society of Chemistry.
• Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. (2022). RSC Advances.
• Technical Support Center: Optimizing 6-Bromo-Indazole Synthesis. (2025). Benchchem.
• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. (2021). PMC.
• Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. (2022). PMC - NIH.
• Kinetics, stoichiometry and mechanism in the bromination of aromatic heterocycles. III. Aqueous bromination of indazole. (1974).
• C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. (n.d.). Institute of Chemistry of Clermont-Ferrand.
• Organocatalytic Halogenation of Indazoles and Pyrazoles with N-Halosuccinimides Enhanced by Gallocyanine as Halogen-Transfer Agent. (2025). The Journal of Organic Chemistry.
• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. (2021). RSC Publishing.
• Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. (2022). RSC Publishing.
• Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. (2022). RSC Advances.

Sources

• 1. Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07398F [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. societachimica.it [societachimica.it]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. Visible-light photoredox catalyzed bromination of indazoles using N-bromosuccinimide and Rose Bengal | Poster Board #2140 - American Chemical Society [acs.digitellinc.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08598G [pubs.rsc.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability &amp; Storage of 6-Bromo-7-fluoro-2-methyl-indazole

Welcome to the technical support and troubleshooting center for 6-Bromo-7-fluoro-2-methyl-indazole (CAS: 2665662-87-1). As a critical halogenated building block—frequently utilized in the synthesis of heterobifunctional KRAS degraders (PROTACs) 1—maintaining the structural integrity of this intermediate is paramount.

Due to the electron-withdrawing nature of the fluoro group and the photolabile bromo substituent, this compound requires strict environmental controls. This guide provides field-proven, self-validating protocols to prevent degradation during long-term storage.

Mechanistic Vulnerabilities (The Causality of Degradation)

To effectively store 6-Bromo-7-fluoro-2-methyl-indazole, researchers must understand the chemical causality behind its degradation pathways:

• Photolytic Debromination: Aromatic halogens, particularly C-Br bonds, are highly susceptible to homolytic cleavage when exposed to UV or high-intensity visible light. This exposure provides the activation energy needed to break the C-Br bond, generating reactive aryl radicals that abstract hydrogen from ambient moisture or solvents, resulting in debrominated impurities 2.

• Oxidative Stress: The electron-rich nitrogen atoms within the indazole core can undergo oxidation in the presence of atmospheric oxygen, leading to the formation of N-oxides 3.

• Thermal Decomposition: Elevated temperatures accelerate both oxidative and hydrolytic kinetics, necessitating strict temperature controls (0–8 °C) to suppress these pathways 4.

Degradation pathways of 6-Bromo-7-fluoro-2-methyl-indazole and required storage interventions.

Troubleshooting & FAQs

Q1: My batch of 6-Bromo-7-fluoro-2-methyl-indazole has changed from a light yellow solid to a dark brown powder. What caused this, and is it still usable? A1: Discoloration to dark brown is the primary visual indicator of photolytic or oxidative degradation. The bromo-indazole moiety likely underwent UV-induced C-Br bond cleavage or ring oxidation 2. Action: Do not use the discolored batch for sensitive cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) without re-purifying. Verify purity via LC-MS using a photodiode array (PDA) detector.

Q2: We are observing a new peak in our LC-MS with an [M+16] mass shift. What is happening? A2: An [M+16] mass shift strongly indicates the formation of an N-oxide. The nitrogen atoms in the indazole core are susceptible to oxidation when exposed to atmospheric oxygen over prolonged periods 3. This indicates that your inert gas blanketing protocol has failed or the vial seal is compromised.

Q3: Can I store this compound at room temperature if I use it daily? A3: No. While some simpler indazoles tolerate room temperature, the specific substitution pattern of 6-Bromo-7-fluoro-2-methyl-indazole necessitates refrigerated storage (0–8 °C) to suppress thermal degradation pathways and maximize shelf life 4. Frequent temperature cycling from daily use introduces condensation; therefore, aliquoting is required.

Self-Validating Protocol: Anhydrous, Light-Protected Aliquoting & Storage

To ensure scientific integrity, storage protocols must be self-validating—meaning the workflow includes built-in steps to verify its own success. Follow this methodology for long-term storage:

Step 1: Baseline Analytics (Validation Step) Before storing a new bulk batch, dissolve 1 mg of the compound in LC-MS grade acetonitrile. Run a baseline LC-MS to establish the exact ratio of the target peak ([M+H]+ m/z ~231) versus trace impurities. Record the exact mass of the bulk solid.

Step 2: Controlled Aliquoting In a controlled environment (preferably a glove box with <5% humidity), transfer the bulk powder into pre-weighed, oven-dried amber glass vials. Causality: Amber glass blocks critical UV wavelengths that trigger photolytic debromination 2.

Step 3: Inert Gas Blanketing Gently purge each vial with high-purity Argon gas for 10–15 seconds. Causality: Argon is significantly denser than air and displaces atmospheric oxygen, forming a protective blanket over the solid to mitigate N-oxide formation 3.

Step 4: Sealing & Mass Verification (Validation Step) Seal the vials with PTFE-lined caps. Weigh each sealed vial and record the "sealed mass" on the label. Causality: This allows future users to detect moisture ingress prior to use, which is indicated by an unexplained mass increase.

Step 5: Temperature-Controlled Storage Transfer the vials to a desiccator cabinet maintained at 2–8 °C (for use within 6 months) or -20 °C (for >6 months) 4.

Step 6: Pre-Use Equilibration Before opening an aliquot, allow the vial to warm to room temperature in a desiccator for 30 minutes. Causality: Opening a cold vial immediately causes atmospheric moisture to condense on the solid, ruining its anhydrous integrity.

Quantitative Data: Storage Conditions & Analytical Markers

The following table summarizes the quantitative parameters for storage and the corresponding analytical markers used to detect specific degradation pathways.

Storage Parameter	Recommended Condition	Causality / Scientific Rationale	Analytical Validation Marker
Temperature	0 °C to 8 °C	Suppresses thermal degradation kinetics and preserves long-term stability.	Stable assay purity over time (HPLC)
Atmosphere	Argon (Ar) Purge	Displaces O₂ to prevent oxidation of the indazole ring.	Absence of [M+16] peak (LC-MS)
Light Exposure	Amber Glass / Dark	Prevents photolytic C-Br bond cleavage and radical formation.	Absence of [M-Br+H] peak (LC-MS)
Humidity	< 10% RH (Desiccated)	Prevents moisture absorption, clumping, and downstream hydrolysis.	Consistent sealed vial mass (±0.1 mg)

References

• Title: WO2025006783A2 - Heterobifunctional compounds for the degradation of kras Source: Google Patents URL
• Title: 3-Bromo-6-(trifluoromethyl)
• Title: Recommended storage conditions for 6-Nitro-1H-indazole-3-carbaldehyde Source: Benchchem URL
• Title: 6-Bromo-7-fluoro-2-methyl-indazole Product Information Source: ScienceBiochem URL

Sources

• 1. WO2025006783A2 - Heterobifunctional compounds for the degradation of kras - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. sciencebiochem.com [sciencebiochem.com]

Technical Support Center: Purification of Crude 6-Bromo-7-fluoro-2-methyl-indazole Extracts

Welcome to the Technical Support Center for the purification of 6-bromo-7-fluoro-2-methyl-indazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during the purification of this important synthetic intermediate.

I. Troubleshooting Guide

This section addresses specific challenges you may encounter during the purification of crude 6-bromo-7-fluoro-2-methyl-indazole extracts.

Issue 1: Low Recovery After Column Chromatography

Question: I'm experiencing a significant loss of my compound during silica gel column chromatography. What are the potential causes and how can I improve my recovery?

Answer:

Low recovery during column chromatography is a common issue that can often be resolved by systematically evaluating several factors.

• Improper Solvent System Selection: The polarity of your eluent system is critical for efficient separation and elution.[1] If the solvent is not polar enough, your compound may not move off the column. Conversely, if it's too polar, it may co-elute with impurities.

  • Solution: Develop an appropriate solvent system using Thin Layer Chromatography (TLC) beforehand.[2] Aim for an Rf value for your target compound between 0.2 and 0.4 to ensure good separation.[2][3] A common starting point for halogenated heterocyclic compounds is a mixture of a non-polar solvent like hexanes or heptane and a moderately polar solvent like ethyl acetate.[1]

• Compound Adsorption to Silica Gel: The indazole nitrogen atoms can interact strongly with the acidic silanol groups on the surface of silica gel, leading to irreversible adsorption or "streaking" on the column.[4]

  • Solution: Add a small amount of a basic modifier, such as triethylamine (typically 0.1-1%), to your eluent system. This will "neutralize" the acidic sites on the silica, minimizing strong interactions and improving the elution of your basic compound.[4]

• Improper Column Packing or Loading: An improperly packed column can lead to channeling, where the solvent and sample flow through paths of least resistance, resulting in poor separation and recovery.[5] Similarly, using too much solvent to dissolve your crude sample for loading can cause the initial band to be too wide.

  • Solution: Ensure your column is packed uniformly without any air bubbles.[5] For loading, dissolve your crude extract in a minimal amount of a strong solvent (like dichloromethane) and adsorb it onto a small amount of silica gel.[3] After evaporating the solvent, this "dry-loaded" sample can be evenly applied to the top of the column.[2]

Issue 2: Persistent Impurities After Recrystallization

Question: I've recrystallized my crude 6-bromo-7-fluoro-2-methyl-indazole, but I still see significant impurities in my NMR analysis. What's going wrong?

Answer:

Recrystallization is a powerful purification technique, but its success hinges on the correct choice of solvent and proper technique.[6]

• Inappropriate Solvent Choice: The ideal recrystallization solvent is one in which your compound is highly soluble at elevated temperatures but poorly soluble at room temperature or below.[7] Impurities should either be highly soluble at all temperatures (remaining in the mother liquor) or insoluble even at high temperatures (allowing for hot filtration).

  • Solution: Conduct a solvent screen with small amounts of your crude material in various solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene, or mixtures like ethanol/water).[7] A good solvent will dissolve the compound when heated but will yield crystals upon cooling.[6]

• "Oiling Out": Instead of forming crystals, your compound may separate as an oil. This often happens if the solution is cooled too quickly or if there's a high concentration of impurities.[6]

  • Solution: Reheat the solution to redissolve the oil, add a small amount of additional solvent, and allow it to cool much more slowly.[6] If oiling out persists, it may indicate that the crude material is too impure for recrystallization alone, and a preliminary purification by column chromatography may be necessary.[6]

• Co-precipitation of Impurities: If an impurity has similar solubility properties to your desired compound, it may crystallize along with it.

  • Solution: In this case, a different purification technique may be required. Consider flash chromatography to separate compounds with different polarities.[1] Alternatively, an acid-base extraction could be effective if the impurities have different acidic or basic properties than your N-methylated indazole.

Issue 3: Difficulty Separating N-1 and N-2 Isomers

Question: My synthesis has produced a mixture of the desired 2-methyl-indazole and the N-1 methylated isomer. How can I separate them?

Answer:

The formation of regioisomers is a common challenge in the alkylation of indazoles.[8] These isomers often have very similar polarities, making separation difficult.

• Chromatographic Separation: While challenging, separation by flash column chromatography is often the most effective method.[9]

  • Solution: Meticulous optimization of the eluent system is key. A shallow gradient elution, starting with a very non-polar solvent system and gradually increasing the polarity, may be necessary to achieve separation.[9] Monitor fractions carefully by TLC to identify those containing the pure isomers.[9]

• Recrystallization: In some cases, fractional crystallization can be used if the isomers have sufficiently different solubilities in a particular solvent system. This is often a matter of trial and error.

Issue 4: Colored Impurities in the Final Product

Question: My purified 6-bromo-7-fluoro-2-methyl-indazole has a persistent color. How can I remove these colored impurities?

Answer:

Colored impurities are common in organic synthesis and can often be removed with activated charcoal.[7]

• Procedure:

  • Dissolve your crude or partially purified product in a suitable hot solvent, as you would for recrystallization.[7]

  • Add a small amount of activated charcoal (a spatula tip is usually sufficient) to the hot solution.[7]

  • Boil the solution for a few minutes. The colored impurities will adsorb to the surface of the charcoal.[10]

  • Perform a hot gravity filtration to remove the charcoal. It is crucial to keep the solution hot during this step to prevent your product from crystallizing prematurely.[7]

  • Allow the filtered solution to cool and crystallize as usual.[7]

Caution: Activated charcoal can sometimes adsorb the desired product as well, potentially reducing your yield. Use it sparingly.[7]

II. Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in my crude 6-bromo-7-fluoro-2-methyl-indazole extract?

A1: The impurities will largely depend on the synthetic route used. Common impurities can include:

• Unreacted starting materials: For example, 6-bromo-7-fluoro-1H-indazole if the N-methylation reaction did not go to completion.[8]

• Regioisomers: The N-1 methylated isomer is a common side product.[8]

• Over-alkylation products: Formation of a quaternary salt is possible, though less common.[9]

• Side-products from the synthesis: Depending on the specific reagents and conditions used, other side-products may be present. For instance, in syntheses involving hydrazines, hydrazones or azines can form.[8]

Q2: Which purification technique should I try first: chromatography or recrystallization?

A2: The choice of the initial purification technique depends on the nature of your crude extract.

• Recrystallization is a good first choice if your crude product is a solid and you have reason to believe the impurities are present in smaller amounts and have different solubility profiles.[6] It is a scalable and often very effective method for obtaining high-purity material.[6]

• Column chromatography is generally more versatile and is the preferred method if your crude product is an oil, or if you have a complex mixture of impurities with similar polarities to your product, such as regioisomers.[1][9]

The following workflow can help guide your decision:

Caption: Decision workflow for initial purification.

Q3: Can I use an acid-base extraction to purify my N-methylated indazole?

A3: An acid-base extraction can be a useful technique, particularly for removing acidic or more basic impurities.[11] Since 6-bromo-7-fluoro-2-methyl-indazole is a weakly basic compound (due to the nitrogen atoms in the indazole ring), it can be protonated and extracted into an aqueous acidic layer.

• To remove acidic impurities: You can dissolve your crude extract in an organic solvent (like ethyl acetate) and wash it with a basic aqueous solution (e.g., saturated sodium bicarbonate).[11] The acidic impurities will be deprotonated and move into the aqueous layer, leaving your desired product in the organic layer.

• To remove neutral or less basic impurities: Dissolve the crude mixture in an organic solvent and extract with a dilute aqueous acid (e.g., 1M HCl). Your N-methylated indazole will be protonated and move to the aqueous layer. The organic layer containing the impurities can then be discarded. Afterwards, you can neutralize the aqueous layer with a base and back-extract your purified product into a fresh portion of organic solvent.

Q4: How do I prepare my sample for flash chromatography?

A4: Proper sample preparation is crucial for a successful separation. There are two main methods for loading your sample onto a silica gel column:

• Liquid Loading: This method is suitable for samples that are readily soluble in the initial, non-polar mobile phase. Dissolve your crude extract in a minimal amount of the starting eluent and carefully apply it to the top of the column.

• Dry Loading: This is the preferred method for samples that are not very soluble in the mobile phase.[2]

  • Dissolve your crude extract in a volatile solvent in which it is highly soluble (e.g., dichloromethane or acetone).[3]

  • Add a small amount of silica gel to this solution to form a slurry.[5]

  • Remove the solvent by rotary evaporation until you have a dry, free-flowing powder of your crude product adsorbed onto the silica gel.[3]

  • Carefully add this powder to the top of your packed column.[3]

The dry loading technique generally results in better separation due to a more concentrated and evenly applied sample band.[5]

III. Experimental Protocols

Protocol 1: Recrystallization

This protocol provides a general procedure for the recrystallization of 6-bromo-7-fluoro-2-methyl-indazole.

• Solvent Selection: Perform a solvent screen to identify a suitable solvent or solvent mixture as described in the troubleshooting section.[7]

• Dissolution: In an Erlenmeyer flask, add the crude solid and a stir bar. Add a small amount of the chosen solvent and begin heating the mixture with stirring. Continue to add small portions of the hot solvent until the solid has just completely dissolved.[10] It is important to use the minimum amount of hot solvent required.[12]

• Decolorization (if necessary): If the solution is colored, remove it from the heat, add a small amount of activated charcoal, and then reheat to boiling for a few minutes.[10]

• Hot Filtration (if necessary): If activated charcoal or insoluble impurities are present, perform a hot gravity filtration to remove them. Ensure your filtration apparatus (funnel and receiving flask) is pre-heated to prevent premature crystallization.[7]

• Crystallization: Cover the flask containing the hot, clear solution and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[6] Do not disturb the flask during this time.

• Maximizing Yield: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the precipitation of your product.[6]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[7]

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities from the mother liquor.[12]

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.[7]

Protocol 2: Flash Column Chromatography

This protocol outlines a general procedure for purification by flash column chromatography.

• TLC Analysis: Develop a solvent system using TLC that gives your target compound an Rf of approximately 0.2-0.4 and separates it from major impurities.[2] A common eluent system is a gradient of ethyl acetate in hexanes.

• Column Packing:

  • Secure a glass column vertically.

  • Add a small plug of cotton or glass wool at the bottom, followed by a thin layer of sand.[3]

  • Prepare a slurry of silica gel in the initial, non-polar eluent and pour it into the column.

  • Allow the silica to settle, and then gently tap the column to ensure even packing. Drain the excess solvent until the solvent level is just above the top of the silica bed.[5]

• Sample Loading: Load your sample using either the liquid or dry loading technique as described in the FAQ section.[2]

• Elution:

  • Carefully add the eluent to the top of the column.

  • Apply pressure to the top of the column using compressed air or nitrogen to force the solvent through the silica gel at a steady rate.[5]

  • Begin eluting with your starting non-polar solvent system. If using a gradient, gradually increase the proportion of the more polar solvent.[9]

• Fraction Collection: Collect the eluate in a series of test tubes or flasks.

• Analysis: Analyze the collected fractions by TLC to identify which ones contain your pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Caption: Workflow for flash column chromatography.

IV. Data Summary

Purification Technique	Key Parameters & Considerations	Expected Purity
Recrystallization	Solvent choice is critical; slow cooling for larger crystals.	>98% (if impurities have different solubility)
Flash Chromatography	Eluent system optimization (Rf 0.2-0.4); proper column packing and sample loading.	>95-99% (depending on impurity profile)
Acid-Base Extraction	Depends on the pKa difference between the compound and impurities.	Variable; often used as a preliminary cleanup step.

V. References

• Benchchem. Technical Support Center: Recrystallization of 3-Bromo-6-(trifluoromethyl)-1H-indazole. Available from:

• Benchchem. Application Notes and Protocols: Purification of 6-Bromo-1H-indazole by Crystallization. Available from:

• Benchchem. Optimizing reaction conditions for bromo-indazole synthesis. Available from:

• Benchchem. Benzimidazole N-Methylation: A Technical Support Guide. Available from:

• Benchchem. A Comparative Analysis of Indazole Synthesis Routes for Researchers and Drug Development Professionals. Available from:

• LibreTexts. Recrystallization. Available from: [Link]

• Sorbent Technologies, Inc. Flash Chromatography Basics. Available from: [Link]

• University of California, Irvine. Recrystallization1. Available from: [Link]

• Benchchem. Technical Support Center: Troubleshooting Unexpected NMR Peaks in Indazole Synthesis. Available from:

• Benchchem. Technical Support Center: Optimizing 6-Bromo-Indazole Synthesis. Available from:

• University of Wisconsin-Madison. Standard operating procedure Flash column chromatography. Available from: [Link]

• Wikipedia. Pictet–Spengler reaction. Available from: [Link]

• LibreTexts. 4.8: Acid-Base Extraction. Available from: [Link]

• Biotage. Successful flash chromatography. Available from: [Link]

• YouTube. Acid-Base Extraction Tutorial. Available from: [Link]

• King Group. Successful Flash Chromatography. Available from: [Link]

• Benchchem. An In-depth Technical Guide to the Solubility of 3-Bromo-6-(trifluoromethyl)-1H-indazole in Organic Solvents. Available from:

• Organic Syntheses. Purification of Organic Compounds by Flash Column Chromatography. Available from: [Link]

• ScienceDirect. Exploring Enantioselective Pictet-Spengler Reactions. Available from: [Link]

• Organic Chemistry Portal. Indazole synthesis. Available from: [Link]

• RSC Publishing. Indazole – an emerging privileged scaffold: synthesis and its biological significance. Available from: [Link]

• Google Patents. CN101948433A - Method for separating and purifying substituted indazole isomers. Available from:

• PMC. Optimizing purification and activity assays of N-terminal methyltransferase complexes. Available from: [Link]

• MDPI. The Pictet-Spengler Reaction Updates Its Habits. Available from: [Link]

• PMC. Enantioselective Pictet-Spengler Reactions of Isatins for the Synthesis of Spiroindolones. Available from: [Link]

• Taylor & Francis Online. Indazole – Knowledge and References. Available from: [Link]

• Google Patents. WO2006048745A1 - Methods for preparing indazole compounds. Available from:

• Reagentia. 6-Bromo-7-fluoro-2-methyl-2H-indazole (1 x 500 mg). Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. sorbtech.com [sorbtech.com]
• 3. orgsyn.org [orgsyn.org]
• 4. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 5. safety.engr.wisc.edu [safety.engr.wisc.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. people.chem.umass.edu [people.chem.umass.edu]

Technical Support Center: Resolving Co-Elution in 6-Bromo-7-fluoro-2-methyl-indazole HPLC Analysis

Welcome to the Advanced Chromatography Troubleshooting Center. This guide is specifically engineered for scientists and drug development professionals facing co-elution challenges with 6-Bromo-7-fluoro-2-methyl-indazole and its synthetic impurities.

Due to the molecule's rigid aromatic core, basic nitrogen atoms, and highly polarizable halogens, standard reversed-phase methods often fail to resolve it from its positional isomers (e.g., 1-methyl or 5-bromo variants). This guide provides the mechanistic causality behind these failures and actionable, self-validating protocols to achieve baseline resolution.

I. Diagnostic Workflow for Indazole Co-Elution

Before altering your method, use the following decision matrix to identify the root cause of your co-elution.

HPLC troubleshooting workflow for resolving indazole co-elution.

II. Core FAQs & Mechanistic Insights

Q1: Why does 6-Bromo-7-fluoro-2-methyl-indazole co-elute with its synthetic impurities on a standard C18 column? A: Standard C18 stationary phases rely almost exclusively on dispersive (hydrophobic) interactions. Positional isomers of halogenated indazoles—such as the 1-methyl versus 2-methyl regioisomers—possess nearly identical hydrophobicities and hydrodynamic volumes. Because C18 lacks the stereochemical recognition required to differentiate the spatial arrangement of the bromo and fluoro groups, the molecules co-elute[1].

Q2: If C18 is insufficient, which column chemistry should I use, and why? A: You must switch to a Pentafluorophenyl (PFP) column. The causality lies in the orthogonal retention mechanisms provided by the fluorinated aromatic ring of the PFP phase. PFP columns engage in π−π stacking, dipole-dipole interactions, and charge-transfer interactions[1]. The highly electronegative fluorine and polarizable bromine on your indazole analyte will interact strongly with the PFP phase, providing the necessary shape selectivity to resolve positional isomers that C18 cannot separate[2].

Q3: How does the choice of organic modifier (Methanol vs. Acetonitrile) affect separation on a PFP column? A: While Acetonitrile (MeCN) is the default choice for many chromatographers, it is a π -electron-rich solvent. MeCN actively competes with the indazole analyte for the π−π interaction sites on the PFP stationary phase, effectively masking the column's unique selectivity[3]. Methanol (MeOH), being a protic solvent lacking a π system, does not interfere with these interactions. Switching from MeCN to MeOH on a PFP column dramatically increases the separation factor ( α ) for halogenated aromatic isomers[3].

Q4: My peaks are tailing severely, making it look like a co-elution. What is the chemical cause? A: This is a classic secondary interaction issue driven by pH. Indazoles contain basic nitrogen atoms, with the pKa​ of substituted indazoles typically ranging between 1.0 and 3.0[4]. If your mobile phase pH is near the pKa​ of the 2-methyl-indazole nitrogen, the molecule exists in an unpredictable equilibrium between its protonated and unprotonated states. This dual-state migration causes severe peak broadening and tailing. You must buffer the mobile phase at least 2 pH units away from the pKa​ (e.g., using 0.1% Formic Acid to ensure full protonation, or a pH 6.5 Ammonium Acetate buffer for a fully neutral state).

III. Quantitative Method Comparison

The following table summarizes the expected chromatographic performance when optimizing the separation of 6-Bromo-7-fluoro-2-methyl-indazole from its 1-methyl regioisomer.

Column Chemistry	Organic Modifier	Dominant Retention Mechanism	Resolution ( Rs​ )	Peak Asymmetry ( As​ )	Diagnostic Conclusion
Standard C18	Acetonitrile	Hydrophobic (Dispersive)	0.8	1.4	Co-elution; insufficient spatial selectivity.
Standard C18	Methanol	Hydrophobic (Dispersive)	1.1	1.3	Marginal improvement; still inadequate.
PFP (Core-Shell)	Acetonitrile	Dipole, Shape, weak π−π	1.6	1.1	Baseline resolution achieved, but not optimized.
PFP (Core-Shell)	Methanol	Dipole, Shape, strong π−π	2.8	1.0	Optimal resolution; ideal peak shape.

IV. Self-Validating Experimental Protocol

To guarantee scientific integrity, the following protocol incorporates a self-validating feedback loop . This ensures that what appears to be a single peak is not masking a hidden co-elution.

Step 1: System Preparation & Column Equilibration

• Install a high-efficiency PFP column (e.g., 2.6 µm core-shell PFP, 100 x 2.1 mm) to minimize extra-column volume and reduce backpressure[2].

• Flush the system with 50:50 Water:Methanol to remove any residual Acetonitrile from previous runs, preventing π -system masking.

Step 2: Mobile Phase Formulation (pH Control)

• Mobile Phase A: Prepare 10 mM Ammonium Formate in LC-MS grade water. Adjust to pH 3.0 using Formic Acid. (Causality: This ensures the indazole nitrogens are locked into a single ionization state, preventing peak tailing).

• Mobile Phase B: 100% LC-MS grade Methanol.

Step 3: Gradient Execution

• Set the flow rate to 0.4 mL/min.

• Maintain the column compartment at 30°C. Lower temperatures enhance the steric recognition capabilities of the PFP phase[1].

• Execute a shallow gradient: 30% B to 70% B over 15 minutes. Shallow gradients maximize the time the analyte spends interacting with the dipole moments of the PFP stationary phase.

Step 4: Self-Validation (Orthogonal Purity Check)

Do not assume a single symmetrical peak equals purity. You must validate the peak homogeneity:

• DAD Peak Purity Analysis: Utilize a Diode Array Detector (DAD) to scan the UV spectrum (200-400 nm) across the entire width of the peak.

• Validation Criteria: The spectral match factor between the upslope, apex, and downslope of the peak must be >990 . If the match factor drops at the tail, a co-eluting isomer is still present.

• Mass Spectrometry (Optional but Recommended): Monitor the Extracted Ion Chromatogram (EIC) for the exact mass of the brominated/fluorinated isotopes (e.g., the characteristic 1:1 ratio of the 79Br and 81Br isotopes). Ensure the isotopic ratio remains constant across the peak width.

V. References

• Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns Agilent Technologies URL:[Link]

• Analysis of Positional Isomers of Lapatinib with Agilent Poroshell 120 PFP Columns Agilent Technologies URL:[Link]

• HPLC Troubleshooting Mini Guide - Peak Issues Phenomenex URL:[Link]

• Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents Chair of Analytical Chemistry, University of Tartu URL:[Link]

Sources

• 1. agilent.com [agilent.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. agilent.com [agilent.com]
• 4. Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO) -- pKa database, table -- gas phase acidity and gas phase basicity values -- chiral acid catalysts, organocatalysts [analytical.chem.ut.ee]

Advanced Technical Support Center: 6-Bromo-7-fluoro-2-methyl-indazole Cross-Coupling

Welcome to the Technical Support Center for the cross-coupling of 6-Bromo-7-fluoro-2-methyl-indazole. This substrate is a highly valuable building block in drug development, but its electron-deficient nature and the proximity of the highly electronegative 7-fluoro substituent to the 6-bromo reaction site make it susceptible to specific catalytic failure modes.

This guide provides a causality-driven troubleshooting framework, diagnostic matrices, and a self-validating experimental protocol to help you achieve high-yielding Suzuki-Miyaura and Buchwald-Hartwig cross-couplings.

Diagnostic Matrix: Identifying Side Reactions

Before altering your protocol, use the quantitative data from your LC-MS or NMR analysis to identify the specific side reaction occurring in your reactor.

Observation (LC-MS / NMR)	Identified Side Reaction	Primary Causality	Corrective Action
m/z = 151.0 (M+H) (Loss of Br, M-79)	Protodehalogenation	β-hydride elimination from alkoxide bases or ethereal solvents outcompeting transmetalation.	Switch to anhydrous inorganic bases (e.g., K₃PO₄); use bulky biaryl phosphine ligands (e.g., XPhos).
m/z = 299.1 (M+H) (Indazole Dimer)	Homocoupling	Oxidative dimerization driven by trace O₂ ingress or unligated Pd(II) species.	Implement strict freeze-pump-thaw degassing; ensure Pd(0) is properly ligated.
Complex mixture (Loss of F, M-19)	C-F Activation / Defluorination	Pd(0) oxidative insertion into the C-F bond due to excessively harsh thermal conditions.	Lower reaction temperature to <90 °C; avoid hyper-electron-rich trialkylphosphines.

Mechanistic Overview & Causality

To effectively troubleshoot, one must understand the divergence points within the catalytic cycle. In the cross-coupling of 6-bromo-7-fluoro-2-methyl-indazole, the primary reaction axis involves the oxidative addition of the C-Br bond to the Pd(0) catalyst. Because the indazole ring is electron-deficient, the resulting Ar-Pd(II)-Br intermediate is relatively stable but highly susceptible to side reactions if the subsequent transmetalation step is kinetically slow.

Caption: Catalytic cycle of cross-coupling highlighting protodehalogenation and homocoupling pathways.

Causality of Failure Modes:

• Protodehalogenation: Occurs when the Ar-Pd(II)-Br complex undergoes a β-hydride elimination sequence, scavenging a hydride from an alkoxide base or ethereal solvents ()[1]. This generates an Ar-Pd(II)-H species that reductively eliminates to yield 7-fluoro-2-methyl-indazole.

• Homocoupling: Driven by the presence of molecular oxygen or unligated Pd(II) species, which promote the oxidative dimerization of the boronic acid or the aryl halide ()[2].

• C-F Activation: While the C-Br bond is preferentially activated, prolonged heating with highly electron-rich ligands can force the Pd(0) species to insert into the adjacent C-F bond ()[3].

Troubleshooting Guides & FAQs

Q1: I am detecting a large peak at m/z 151 (M+H) via LC-MS. How do I suppress this protodehalogenation? A1: The peak at m/z 151 confirms protodehalogenation. This is a kinetic issue: your transmetalation step is too slow, allowing β-hydride elimination to outcompete it.

• Causality: Alkoxide bases (e.g., NaOtBu) and certain solvents (e.g., THF) can act as hydride donors to the Pd(II) intermediate ()[4].

• Solution: Switch to a weaker, inorganic base like anhydrous K₃PO₄. Upgrade your ligand to a bulky biaryl phosphine (like XPhos or SPhos) which accelerates transmetalation and forces the aryl groups into closer proximity, promoting rapid reductive elimination before side reactions can occur.

Q2: My reaction yields significant amounts of the indazole dimer. What causes this homocoupling? A2: Homocoupling is a classic symptom of an oxidative environment or an imbalanced catalytic cycle.

• Causality: If the reaction mixture is not perfectly anaerobic, trace O₂ oxidizes the Pd(0) catalyst or the boronic acid, leading to a secondary catalytic cycle that couples two identical aryl groups ()[2].

• Solution: Implement strict Schlenk techniques. Sparge the solvent with ultra-high purity Argon for at least 30 minutes, or perform three freeze-pump-thaw cycles.

Q3: Can the 7-fluoro group interfere with the coupling at the 6-bromo position? A3: Yes, through steric hindrance and competitive C-F activation.

• Causality: The fluorine atom creates a localized electronegative shield adjacent to the 6-bromo site. Under excessively harsh conditions (>100 °C) or with hyper-electron-rich trialkylphosphines (e.g., P(t-Bu)₃), the Pd catalyst can undergo oxidative addition into the C-F bond ()[3].

• Solution: Maintain the reaction temperature between 80–90 °C. The 6-bromo position is sufficiently reactive that higher temperatures are unnecessary.

Optimized & Self-Validating Experimental Protocol

To minimize side reactions, we recommend the following validated Suzuki-Miyaura protocol utilizing a biphasic solvent system and a highly active precatalyst.

Caption: Self-validating step-by-step experimental workflow for optimized Suzuki-Miyaura cross-coupling.

Step-by-Step Methodology:

Materials:

• 6-Bromo-7-fluoro-2-methyl-indazole (1.0 equiv)

• Arylboronic acid (1.3 equiv)

• Pd₂(dba)₃ (0.02 equiv, 4 mol% Pd)

• XPhos (0.08 equiv, 8 mol%)

• K₃PO₄ (anhydrous, finely ground, 2.0 equiv)

• Solvent: Toluene / H₂O (10:1 v/v, pre-degassed)

Procedure:

• Reagent Preparation (Self-Validation Checkpoint 1): Verify the purity of 6-bromo-7-fluoro-2-methyl-indazole via LC-MS (Target m/z: 229.0 / 231.0). Ensure the K₃PO₄ is strictly anhydrous; moisture clumping will drastically reduce the effective surface area for the heterogeneous base reaction.

• Reaction Assembly: In an oven-dried Schlenk flask equipped with a magnetic stir bar, charge the indazole substrate, arylboronic acid, Pd₂(dba)₃, XPhos, and K₃PO₄.

• Strict Degassing (Critical for suppressing homocoupling): Seal the flask with a rubber septum. Evacuate the flask and backfill with Argon (repeat 3 times). Add the pre-degassed Toluene/H₂O solvent mixture via syringe. Perform two additional vacuum/Argon cycles on the suspension.

• Thermal Activation: Place the flask in a pre-heated oil bath at 85 °C. Stir vigorously (800+ rpm) to ensure adequate mixing of the biphasic system.

• In-Process Validation (Self-Validation Checkpoint 2): After 2 hours, withdraw a 10 µL aliquot via a degassed syringe. Dilute in MeCN and analyze via LC-MS.

  • Diagnostic check: If m/z 151 (protodehalogenation) is >5%, the transmetalation is lagging. Consider adding 0.2 equiv more boronic acid. If the starting material is entirely consumed, proceed to workup.

• Workup & Purification: Cool to room temperature. Dilute with EtOAc and filter through a short pad of Celite to remove Pd black and inorganic salts. Wash the filtrate with brine, dry over Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography.

References

• Chapter 6: Palladium- and Copper-catalysed C–N Cross-coupling in Drug Discovery. Royal Society of Chemistry. URL:[Link]

• Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. National Institutes of Health (PMC). URL:[Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. URL:[Link]

• Palladium–mediated organofluorine chemistry: 3. C-F activation and fluorination. Universidad de Valladolid. URL:[Link]

Sources

• 1. Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Yoneda Labs [yonedalabs.com]
• 3. uvadoc.uva.es [uvadoc.uva.es]
• 4. books.rsc.org [books.rsc.org]

Technical Support Center: Troubleshooting &amp; Optimizing Crystallization for 6-Bromo-7-fluoro-2-methyl-indazole

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter crystallization bottlenecks with complex halogenated heterocycles. 6-Bromo-7-fluoro-2-methyl-indazole (CAS: 2665662-87-1) is a critical intermediate in the synthesis of advanced therapeutics, including KRAS degraders[1]. However, its unique structural features—specifically the competing intermolecular forces from the halogen bond donors (Br, F) and the lipophilic 2-methyl group—make it highly susceptible to polymorphism and liquid-liquid phase separation (LLPS), commonly known as "oiling out"[2].

This technical guide provides a mechanistic framework, quantitative parameters, and a self-validating protocol to bypass LLPS, control polymorphism, and achieve high-purity crystalline isolation.

Part 1: Quantitative Data & Solvent Selection

Effective crystallization begins with thermodynamics. The solubility profile of 6-Bromo-7-fluoro-2-methyl-indazole dictates the use of a binary (solvent/anti-solvent) system to maximize yield while maintaining purity.

Table 1: Solvent Screening Profile for 6-Bromo-7-fluoro-2-methyl-indazole

Solvent Category	Solvent	Solubility at 20°C	Solubility at 60°C	Suitability Notes
Good Solvents	Tetrahydrofuran (THF)	> 150 mg/mL	> 300 mg/mL	High solubility; prone to rapid LLPS upon anti-solvent addition.
Good Solvents	Ethanol (EtOH)	~ 45 mg/mL	~ 120 mg/mL	Ideal primary solvent; provides a moderate temperature gradient.
Moderate	Isopropanol (IPA)	~ 20 mg/mL	~ 80 mg/mL	Good for cooling crystallization; slower kinetics.
Anti-Solvents	Water (H₂O)	< 1 mg/mL	< 2 mg/mL	Excellent anti-solvent; requires slow addition to prevent oiling out.
Anti-Solvents	Heptane	< 5 mg/mL	< 10 mg/mL	Alternative anti-solvent for moisture-sensitive downstream steps.

Table 2: Critical Process Parameters (CPPs) for EtOH/H₂O Binary Crystallization

Parameter	Target Value	Mechanistic Rationale
Initial Concentration	100 mg/mL in EtOH	Ensures operation within the metastable zone width (MSZW)[3].
Anti-Solvent Rate	0.05 - 0.1 vol/min	Prevents supersaturation spikes that trigger the LLPS boundary[4].
Seeding Temperature	5°C below saturation	Bypasses primary nucleation barriers; directs polymorph selection.
Seed Load	1 - 2% w/w	Provides sufficient surface area for secondary nucleation.
Cooling Rate	0.1 - 0.2 °C/min	Allows solute molecules time to orient into the rigid crystal lattice.

Part 2: Troubleshooting Guides & FAQs

Q1: During anti-solvent addition, the solution turns into a cloudy, sticky emulsion that coats the reactor walls instead of forming a solid suspension. What is happening? A1: You are experiencing Liquid-Liquid Phase Separation (LLPS), or "oiling out." This occurs when the solution's supersaturation is generated too rapidly—often by dumping the anti-solvent (water) into the good solvent (ethanol) too fast. The solute molecules lack the kinetic time to arrange into a rigid crystal lattice. Instead, they separate into a metastable, solute-rich liquid phase[3]. Troubleshooting Action: If oiling out occurs, immediately halt the anti-solvent addition. Heat the reactor 5–10°C above the cloud point until the emulsion redissolves into a clear solution. Resume anti-solvent addition at a strictly controlled rate (< 0.1 vol/min) and implement a seeding strategy halfway into the metastable zone to force solid-phase nucleation before the LLPS boundary is crossed[2].

Caption: Decision tree for troubleshooting Liquid-Liquid Phase Separation (LLPS) during crystallization.

Q2: I am observing batch-to-batch variability in crystal habit (sometimes needles, sometimes blocks) and purity. How do I control this polymorphism? A2: Halogenated indazoles are prone to conformational and packing polymorphism due to the highly directional nature of halogen bonding (Br···F interactions). Variations in the cooling rate or solvent composition at the nucleation point will yield different polymorphs[5]. Troubleshooting Action: Implement a strict seeding protocol. By introducing 1-2% w/w of the desired polymorph (e.g., block-like crystals) at a specific temperature and solvent ratio, you bypass spontaneous primary nucleation. The seeds act as templates, ensuring the entire batch grows as the desired polymorph.

Q3: My final product has a slight yellow tint, indicating trapped impurities. Washing doesn't help. What is the solution? A3: The impurities are likely trapped within the crystal lattice or were sequestered inside the oily droplets during a transient LLPS event[3]. Troubleshooting Action: First, ensure you are not crossing the LLPS boundary, as oily droplets act as excellent solvents for impurities. Second, incorporate a polish filtration step: dissolve the crude material in the good solvent, add 5% w/w activated carbon, stir for 30 minutes at 60°C, and filter through a Celite pad before initiating crystallization[6].

Part 3: Validated Experimental Protocol (Seeded Anti-Solvent Crystallization)

This protocol is designed as a self-validating system. At each critical juncture, a physical observation confirms the process is on track.

• Dissolution: Suspend 10.0 g of crude 6-Bromo-7-fluoro-2-methyl-indazole in 100 mL of Ethanol (EtOH) in a jacketed reactor. Heat to 60°C with moderate agitation (250 rpm) until complete dissolution is achieved.

• Polish Filtration: Pass the hot solution through a pre-warmed 0.45 µm PTFE filter into a clean reactor to remove insoluble particulates and establish a pristine environment for nucleation.

• Anti-Solvent Titration: Maintain the temperature at 60°C. Begin adding Water (H₂O) at a controlled rate of 2.0 mL/min.

  • Validation Check: Monitor the solution. Stop the water addition immediately when the first sign of persistent opalescence (cloudiness) appears. This confirms you have reached the saturation point.

• Re-clarification & Seeding: Add 2-3 mL of hot EtOH to re-clarify the solution. Cool the reactor to 55°C (entering the metastable zone). Add 0.1 g (1% w/w) of pure 6-Bromo-7-fluoro-2-methyl-indazole seed crystals.

  • Validation Check: The seeds should remain suspended and not dissolve. If they dissolve, you are undersaturated; add slightly more water and re-seed.

• Aging and Growth: Hold the suspension at 55°C for 60 minutes. This aging step allows the seed crystals to undergo secondary nucleation, consuming supersaturation safely away from the LLPS boundary.

• Controlled Cooling: Initiate a linear cooling ramp from 55°C to 5°C at a rate of 0.1 °C/min.

• Isolation: Filter the resulting suspension via vacuum filtration. Wash the filter cake with 20 mL of pre-chilled (5°C) EtOH/H₂O (1:1 v/v) to displace the mother liquor without dissolving the product.

• Drying: Dry the crystals in a vacuum oven at 45°C until a constant weight is achieved.

Caption: Step-by-step workflow for the seeded anti-solvent crystallization of indazole derivatives.

References

• Title: Enhancing Crystallization Control with In-Line PAT for Scalable Manufacturing Source: Aragen URL: [Link]

• Title: Crystallization Process Development Source: J-Star Research URL: [Link]

• Title: Oiling Out in Crystallization Source: Mettler Toledo URL: [Link]

• Title: Crystal Polymorphism in Chemical Process Development Source: ResearchGate (Annual Reviews) URL: [Link]

• Title: WO2025006783A2 - Heterobifunctional compounds for the degradation of kras Source: Google Patents URL

Sources

• 1. WO2025006783A2 - Heterobifunctional compounds for the degradation of kras - Google Patents [patents.google.com]
• 2. Enhancing Crystallization Control with In-Line PAT for Scalable Manufacturing - Aragen Life Sciences [aragen.com]
• 3. mt.com [mt.com]
• 4. J-STAR Crystallization Process Experts | API Crystal Development [jstar-research.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparing reactivity of 6-Bromo-7-fluoro-2-methyl-indazole vs 6-bromoindazole

Comparative Reactivity Guide: 6-Bromo-7-fluoro-2-methyl-2H-indazole vs. 6-Bromo-1H-indazole in Late-Stage Functionalization

As a Senior Application Scientist in medicinal chemistry and process development, I frequently encounter challenges associated with the functionalization of bare heterocyclic scaffolds. Indazoles are privileged pharmacophores, but utilizing an unfunctionalized building block like 6-bromo-1H-indazole often introduces severe regioselectivity and catalyst-poisoning issues during cross-coupling.

This guide objectively compares the standard 6-bromo-1H-indazole against its rationally designed counterpart, 6-Bromo-7-fluoro-2-methyl-2H-indazole . By dissecting their structural causality, we can understand why the latter is a vastly superior substrate for palladium-catalyzed cross-coupling and pharmaceutical optimization.

Mechanistic Causality: Structural and Electronic Divergence

To understand the divergent reactivity of these two molecules, we must analyze the specific electronic and steric contributions of the N-2 methyl and C-7 fluoro substituents.

Tautomerism and N-Alkylation Interference Unprotected 6-bromoindazole exists in a dynamic tautomeric equilibrium between the 1H and 2H forms, with the 1H-tautomer being energetically favored by approximately 4.0 to 4.5 kcal/mol in solution[1]. During basic cross-coupling conditions (e.g., Suzuki-Miyaura or Buchwald-Hartwig), the free N-H is easily deprotonated. This leads to competitive N-arylation/alkylation side reactions, yielding difficult-to-separate mixtures of N1 and N2 substituted byproducts[2].

By pre-installing a methyl group at the N-2 position, 6-Bromo-7-fluoro-2-methyl-2H-indazole is permanently locked in the 2H configuration[3]. This fixed state eliminates N-H deprotonation, preventing catalyst deactivation and completely suppressing N-arylation side reactions[4].

Electronic Activation via Fluorination The addition of a fluorine atom at the C-7 position serves a dual purpose. Synthetically, fluorine is highly electronegative and exerts a strong inductive electron-withdrawing effect (-I) on the indazole ring. This withdrawal decreases the electron density of the adjacent C6-Br bond, significantly lowering the activation energy required for oxidative addition by Palladium(0) complexes. Pharmacologically, the C-7 fluorine blocks oxidative metabolism (such as CYP450-mediated hydroxylation) and enhances the overall lipophilicity of the scaffold[5].

Logical mapping of substituent effects on the functionalized indazole scaffold.

Comparative Performance in Palladium-Catalyzed Cross-Coupling

When subjected to standard cross-coupling conditions, the reactivity profiles of the two scaffolds dictate entirely different process workflows. Unprotected 6-bromo-1H-indazole typically requires either a pre-installed protecting group (e.g., THP, Boc) or highly specialized ligands and additives (such as LiCl) to prevent the free N-H from coordinating and poisoning the palladium center[6].

Conversely, 6-Bromo-7-fluoro-2-methyl-2H-indazole undergoes clean, rapid cross-coupling. The N-methyl group acts as an inherent protecting group, while the C-7 fluorine accelerates the catalytic cycle.

Table 1: Quantitative Comparison of Suzuki-Miyaura Coupling Parameters

Parameter	6-Bromo-1H-indazole	6-Bromo-7-fluoro-2-methyl-2H-indazole
Tautomeric State	Dynamic (1H ⇌ 2H)	Fixed (2H)
N-H Interference	High (Requires protection or specific ligands)	None (N-methylated)
Oxidative Addition Rate	Standard	Accelerated (due to C-7 F inductive effect)
Typical Yield (Suzuki)	45-65% (unprotected)	85-95%
Major Byproducts	N-arylated isomers, debrominated species	Trace homocoupling
Metabolic Stability (C-7)	Susceptible to oxidation	Blocked

Self-Validating Experimental Protocol: Suzuki-Miyaura Cross-Coupling

To ensure reproducibility and scientific integrity, the following methodology details an optimized Suzuki-Miyaura cross-coupling for 6-Bromo-7-fluoro-2-methyl-2H-indazole. This protocol incorporates self-validating checkpoints to confirm reaction progress.

Objective: Regioselective C-6 arylation of the indazole core. Materials: 6-Bromo-7-fluoro-2-methyl-2H-indazole (1.0 eq), Arylboronic acid (1.2 eq), Pd(dppf)Cl₂ (0.05 eq), K₂CO₃ (2.0 eq), 1,4-Dioxane/H₂O (4:1).

Step-by-Step Methodology:

• Reagent Assembly: In an oven-dried Schlenk flask equipped with a magnetic stir bar, combine 6-Bromo-7-fluoro-2-methyl-2H-indazole, the chosen arylboronic acid, and K₂CO₃.

• Solvent Addition & Degassing: Add the 1,4-Dioxane/H₂O (4:1) mixture. Self-Validation Check: Visually ensure complete dissolution of the organic components. Degas the mixture via three freeze-pump-thaw cycles or sparge with Argon for 15 minutes. Oxygen removal is critical to prevent the oxidative homocoupling of the boronic acid.

• Catalyst Introduction: Add Pd(dppf)Cl₂ under a positive stream of Argon. The solution will typically turn a faint orange/red.

• Reaction Execution: Heat the mixture to 80 °C. Self-Validation Check: Monitor via LC-MS after 2 hours. The mass of the starting material (m/z ~229/231) should diminish, replaced by the target product mass. Due to the activating C-7 fluorine, reactions are often complete within 3-4 hours (compared to 12+ hours for unprotected 6-bromoindazole).

• Workup: Cool the reaction to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify via silica gel chromatography. The lack of N-H hydrogen bonding in the 2-methyl derivative results in a higher Rf value and sharper elution bands compared to 1H-indazoles.

Experimental workflow for the Suzuki-Miyaura cross-coupling of the functionalized indazole.

Conclusion

The transition from a bare 6-bromo-1H-indazole to 6-Bromo-7-fluoro-2-methyl-2H-indazole represents a strategic upgrade in both synthetic tractability and pharmacological potential. The 2-methyl group dictates a singular tautomeric pathway, bypassing the poor regioselectivity historically associated with indazole functionalization. Concurrently, the 7-fluoro substitution primes the C-6 position for rapid palladium-catalyzed cross-coupling while fortifying the molecule against metabolic degradation. For drug development professionals, utilizing this pre-functionalized scaffold significantly reduces step counts and improves overall process yields.

References

• Phototransposition of Indazoles to Benzimidazoles: Tautomer-Dependent Reactivity, Wavelength Dependence, and Continuous Flow Studies. Angewandte Chemie International Edition. URL: [Link]

• 6-Bromoindole- and 6-Bromoindazole-Based Inhibitors of Bacterial Cystathionine γ-Lyase. International Journal of Molecular Sciences (via NIH). URL: [Link]

• Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. RSC Advances (via NIH). URL: [Link]

• Efficient and Regioselective Synthesis of 2-Alkyl-2H-indazoles. The Journal of Organic Chemistry (ACS). URL: [Link]

• Highly Selective Palladium-Catalyzed Cross-Coupling of Secondary Alkylzinc Reagents with Heteroaryl Halides. Organic Letters (via NIH). URL: [Link]

• Mechanism of a Highly Selective N2 Alkylation of Indazole. WuXi AppTec Biology. URL: [Link]

Sources

• 1. wuxibiology.com [wuxibiology.com]
• 2. 6-Bromoindole- and 6-Bromoindazole-Based Inhibitors of Bacterial Cystathionine γ-Lyase Containing 3-Aminothiophene-2-Carboxylate Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phototransposition of Indazoles to Benzimidazoles: Tautomer-Dependent Reactivity, Wavelength Dependence, and Continuous Flow Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Crystallographic validation of 6-Bromo-7-fluoro-2-methyl-indazole structure

Title: Definitive Regiochemical Assignment: Crystallographic Validation of 6-Bromo-7-fluoro-2-methyl-indazole vs. Alternative Modalities

Introduction The synthesis of highly substituted indazoles is a cornerstone in the development of modern targeted therapeutics, including proteolysis-targeting chimeras (PROTACs) and KRAS degraders[1]. However, the annular tautomerism inherent to the indazole core presents a significant synthetic and analytical challenge. Alkylation of 1H-indazoles typically yields a thermodynamic and kinetic mixture of N1- and N2-substituted regioisomers[2].

For the critical building block 6-bromo-7-fluoro-2-methyl-2H-indazole (CAS: 2665662-87-1), distinguishing the 2-methyl isomer from its 1-methyl counterpart is analytically treacherous. While Nuclear Magnetic Resonance (NMR) spectroscopy is the default tool for structural elucidation, the unique halogenation pattern of this molecule creates a "spectroscopic blindspot." This guide objectively compares structural validation modalities, demonstrating why Single-Crystal X-ray Diffraction (SC-XRD) remains the gold standard for definitive regiochemical assignment in complex heterocycles[3].

The Mechanistic Challenge: The C7-Fluoro NOE Blindspot

In standard indazole regiochemical assignment, 1D NOESY (Nuclear Overhauser Effect Spectroscopy) is deployed to observe through-space proton-proton interactions.

• For an N2-methyl indazole: The methyl protons exhibit a strong NOE correlation with the adjacent C3-H proton.

• For an N1-methyl indazole: The methyl protons typically exhibit an NOE correlation with the C7-H proton.

The Causality of the Analytical Failure: In 6-bromo-7-fluoro-1-methyl-indazole, the C7 position is occupied by a fluorine atom, not a proton. Consequently, the N1-methyl group lacks an adjacent proton to provide a definitive 1H-1H NOE signal. While 1H-19F Heteronuclear Overhauser Effect Spectroscopy (HOESY) is theoretically possible, it suffers from low sensitivity, requires specialized probe tuning, and is prone to relaxation artifacts. Furthermore, the strong electron-withdrawing effects of the 6-bromo and 7-fluoro groups heavily perturb the 13C chemical shifts, making 2D HMBC (Heteronuclear Multiple Bond Correlation) assignments ambiguous. Thus, the analytical system fails to self-validate using NMR alone, necessitating crystallographic intervention[4].

Comparative Performance of Structural Validation Modalities

The following table synthesizes the quantitative and qualitative performance metrics of three primary structural validation modalities for halogenated indazoles.

Validation Modality	Resolution / Precision	Sample Requirement	Regiochemical Certainty (N1 vs N2)	Primary Limitation
Single-Crystal X-ray Diffraction (SC-XRD)	< 0.8 Å (Atomic resolution)	0.1 – 0.5 mg (Single high-quality crystal)	Absolute (100%) ; Unambiguous heavy atom (Br, F) and N-CH3 localization.	Requires successful crystal growth; static solid-state conformation[3].
Solution-State NMR (NOESY/HMBC)	N/A (Through-space/bond correlations)	2 – 5 mg (Dissolved in deuterated solvent)	Ambiguous (< 70%) ; Confounded by the lack of a C7 proton for NOE correlation.	Cannot definitively map 3D coordinates without complex 1H-19F HOESY[4].
Microcrystal Electron Diffraction (MicroED)	~ 1.0 – 1.5 Å	< 0.01 mg (Nanocrystalline powder)	High (90%) ; Good for mapping overall molecular framework.	Lower precision for exact bond lengths compared to SC-XRD; highly specialized equipment[5].

Experimental Workflow: Synthesis and Crystallographic Validation

To ensure scientific integrity, the following protocol describes a self-validating system for the synthesis, isolation, and crystallographic validation of 6-bromo-7-fluoro-2-methyl-indazole.

Workflow for the regiochemical validation of substituted indazoles using SC-XRD.

Protocol 1: Regioselective Synthesis and Isolation

Causality: Methylation under thermodynamic control (K2CO3, MeI, 70°C) yields a mixture of isomers. The 2-methyl isomer is typically more polar and elutes later during normal-phase chromatography[1].

• Reaction Setup: Dissolve 6-bromo-7-fluoro-1H-indazole (1.0 eq) in anhydrous acetonitrile (ACN). Add anhydrous K2CO3 (3.0 eq) at 0°C. Stir for 30 minutes to ensure complete deprotonation.

• Alkylation: Add iodomethane (1.5 eq) dropwise. Heat the reaction mixture to 70°C for 12 hours.

• In-Process Control (IPC): Monitor via LCMS. The system is self-validating when the starting material mass (m/z 214.9) is fully consumed, replaced by two distinct product peaks with identical masses (m/z 228.9 [M+H]+) representing the N1 and N2 isomers.

• Isolation: Quench with ice-cold water, extract with ethyl acetate, and purify via silica gel chromatography (gradient: 10-40% EtOAc in petroleum ether). Isolate the later-eluting fraction (the 2-methyl isomer).

Protocol 2: Crystal Growth via Vapor Diffusion

Causality: SC-XRD requires a single, defect-free crystal. Vapor diffusion slowly lowers the solubility of the compound in the inner vial, promoting highly ordered nucleation rather than amorphous precipitation.

• Solvent Selection: Dissolve 5 mg of the isolated isomer in 0.5 mL of dichloromethane (DCM) (good solvent) in a 2 mL inner vial.

• Antisolvent Chamber: Place the unsealed inner vial into a 20 mL outer vial containing 3 mL of pentane (antisolvent).

• Equilibration: Seal the outer vial tightly. Allow the system to stand undisturbed at 4°C for 3–7 days.

• Harvesting: Inspect under a polarized light microscope. Select a block-like, highly birefringent crystal (approx. 0.1 x 0.1 x 0.2 mm).

Protocol 3: SC-XRD Data Acquisition and Refinement

Causality: Collecting data at cryogenic temperatures (100 K) minimizes the thermal motion of atoms, drastically improving the resolution of the electron density map and ensuring accurate localization of the N-CH3 bond[3].

• Mounting: Coat the selected crystal in paratone oil and mount it on a cryoloop. Transfer immediately to the diffractometer's cold nitrogen stream (100 K).

• Diffraction: Collect data using Cu-Kα radiation (λ = 1.54184 Å). The heavy bromine atom provides strong anomalous dispersion, aiding in absolute structure determination if required.

• Phase Solution & Refinement: Solve the structure using direct methods (e.g., SHELXT). Refine the model using full-matrix least-squares on F^2 (SHELXL).

• Validation: The structure is self-validating if the final R1 value is < 0.05 (5%) and the goodness-of-fit (S) is approximately 1.0. The electron density map will unambiguously show the methyl carbon covalently bonded to the N2 nitrogen, with the C7 position occupied by fluorine and C6 by bromine.

Conclusion

While NMR remains the workhorse of the synthetic laboratory, the unique steric and electronic environment of 6-bromo-7-fluoro-2-methyl-indazole exposes the critical limitations of solution-state spectroscopy. By integrating Single-Crystal X-ray Diffraction into the validation workflow, researchers can bypass the "C7-Fluoro NOE blindspot," ensuring absolute regiochemical certainty. This rigorous structural validation is non-negotiable when developing complex, highly targeted therapeutics like KRAS degraders, where a single misplaced methyl group can completely abrogate target binding affinity.

Sources

• 1. WO2025006783A2 - Heterobifunctional compounds for the degradation of kras - Google Patents [patents.google.com]
• 2. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. creative-biostructure.com [creative-biostructure.com]
• 5. X-ray, Electron and NMR Crystallography to Structural Determination of Small Organic Molecules | Applications Notes | JEOL Ltd. [jeol.com]

Validating LC-MS/MS methods for detecting 6-Bromo-7-fluoro-2-methyl-indazole in plasma

As the pharmaceutical industry pivots toward complex targeted protein degraders (TPDs) and molecular glues, bioanalytical scientists face mounting challenges in quantifying novel pharmacophores. One such critical building block is 6-Bromo-7-fluoro-2-methyl-indazole (CAS: 2665662-87-1), a structural motif recently utilized in the synthesis of heterobifunctional compounds for the degradation of KRAS [1].

Accurately quantifying this halogenated indazole intermediate in plasma requires navigating its high lipophilicity, unique isotopic signature, and susceptibility to matrix-induced ion suppression. This guide objectively compares sample preparation and chromatographic alternatives, providing a self-validating, step-by-step LC-MS/MS methodology strictly grounded in the [2].

Mechanistic Method Development: Causality Behind the Choices

Developing a robust assay for 6-Bromo-7-fluoro-2-methyl-indazole requires moving beyond trial-and-error to understand the physicochemical causality of the analyte.

Mass Spectrometry: Leveraging the Bromine Isotope

The presence of bromine dictates our MS/MS strategy. Bromine naturally occurs as two stable isotopes, 79Br and 81Br , in a nearly 1:1 ratio. The exact mass of the 79Br isotopologue is 227.97 Da, yielding an [M+H]+ precursor ion at m/z 229.0. Upon collision-induced dissociation (CID), the molecule readily loses the bromine radical, generating a stable indazole core fragment at m/z 149.1. Selecting the 229.0 → 149.1 MRM transition maximizes sensitivity while avoiding the spectral complexity of the M+2 peak.

Chromatographic Comparison: C18 vs. Biphenyl

Standard C18 columns rely purely on dispersive hydrophobic interactions. However, 6-Bromo-7-fluoro-2-methyl-indazole possesses an electron-deficient aromatic ring due to the highly electronegative fluorine and bromine atoms.

By switching to a Biphenyl stationary phase , we introduce orthogonal retention mechanisms: hydrophobic, π−π , and dipole-dipole interactions. The electron-rich biphenyl rings of the column strongly interact with the electron-deficient indazole core. As shown in Table 1, this causality translates directly into superior peak shape and baseline resolution from endogenous plasma lipids.

Table 1: Chromatographic Column Performance Comparison | Column Chemistry | Retention Time (min) | Peak Asymmetry ( Tf​ ) | Signal-to-Noise (LLOQ) | Selectivity vs. Endogenous Matrix | | :--- | :--- | :--- | :--- | :--- | | Standard C18 (Octadecyl) | 1.85 | 1.45 (Tailing) | 15:1 | Co-elutes with early phospholipids | | Biphenyl (Optimized) | 2.40 | 1.05 (Ideal) | 68:1 | Baseline resolution achieved |

Sample Preparation: Mitigating Matrix Effects

Plasma contains high concentrations of glycerophospholipids, which aggressively compete with lipophilic analytes for charge in the Electrospray Ionization (ESI) source, causing severe ion suppression. We compared three extraction methodologies (Table 2). Protein Precipitation (PPT) failed to remove these lipids. While Liquid-Liquid Extraction (LLE) provided a cleaner baseline, Solid-Phase Extraction (SPE) using a Polymeric Hydrophilic-Lipophilic Balance (HLB) sorbent was the only method to achieve >90% recovery with negligible matrix effects.

Table 2: Sample Preparation Recovery & Matrix Effect Comparison

Extraction Method	Recovery (%)	Matrix Effect (%)	Phospholipid Removal	Verdict
Protein Precipitation (PPT)	68.4 ± 5.2	-42.1 (Suppression)	Poor	Not Recommended
Liquid-Liquid Extraction (LLE)	79.2 ± 4.1	-12.5	Moderate	Viable Alternative

| Solid-Phase Extraction (HLB) | 94.6 ± 2.8 | -3.2 | Excellent | Optimal Choice |

Experimental Workflow & Self-Validating Protocol

The following protocol is designed as a self-validating system. By incorporating a stable-isotope labeled internal standard (SIL-IS) prior to extraction and analyzing the SPE wash fractions during development, the method inherently flags extraction failures or premature analyte breakthrough.

Figure 1: Comparative workflow for the extraction and LC-MS/MS analysis of halogenated indazoles.

Step-by-Step SPE-LC-MS/MS Methodology

• Aliquoting & Internal Standard Addition: Transfer 50 µL of human plasma into a 96-well plate. Add 10 µL of SIL-IS (e.g., 13C6​ -labeled analog, 50 ng/mL) to normalize extraction efficiency and ionization variance.

• Pre-treatment: Add 100 µL of 2% Phosphoric acid ( H3​PO4​ ) to the plasma. Causality: Acidification disrupts protein-analyte binding, ensuring the indazole is fully available for sorbent interaction.

• SPE Loading: Load the pre-treated sample onto a pre-conditioned Polymeric HLB 96-well plate (30 mg/well). Apply low vacuum (approx. 2-3 in Hg).

• Washing (Self-Validation Checkpoint): Wash with 500 µL of 5% Methanol in water. Note: Analyze this wash fraction during initial development to verify zero analyte breakthrough.

• Elution: Elute the target analyte with 2 x 100 µL of 100% Acetonitrile.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of Nitrogen at 40°C. Reconstitute in 100 µL of Mobile Phase A/B (80:20, v/v).

• LC-MS/MS Injection: Inject 5 µL onto a Biphenyl UHPLC column (2.1 x 50 mm, 1.7 µm) coupled to a Triple Quadrupole Mass Spectrometer operating in ESI+ mode.

Validation Performance (FDA 2018 Compliance)

To ensure clinical and preclinical readiness, the optimized Biphenyl/SPE method was validated against the [2]. The guidance mandates that accuracy must be within ±15% of nominal concentrations (±20% at the LLOQ), and precision (%CV) must not exceed 15% (20% at the LLOQ).

As demonstrated in Table 3, the synergistic combination of π−π chromatographic selectivity and HLB extraction yields exceptional reproducibility, easily surpassing regulatory thresholds.

Table 3: Inter- and Intra-day Precision and Accuracy Summary

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%Bias)
LLOQ	0.5	6.2	8.1	+4.5
Low QC	1.5	4.1	5.3	+2.1
Mid QC	50.0	2.8	3.9	-1.4

| High QC | 400.0 | 2.5 | 3.1 | -0.8 |

Conclusion

For complex halogenated intermediates like 6-Bromo-7-fluoro-2-methyl-indazole, generic C18 and PPT workflows introduce unacceptable analytical risk. By understanding the molecule's electron-deficient nature and lipophilicity, we can purposefully design a method utilizing Biphenyl chromatography and Polymeric HLB SPE. This approach not only neutralizes matrix effects but provides a self-validating, highly reproducible assay ready for rigorous pharmacokinetic applications in modern drug discovery.

References

• Heterobifunctional compounds for the degradation of kras (WO2025006783A2). World Intellectual Property Organization / Google Patents. (2025).

• Bioanalytical Method Validation Guidance for Industry . U.S. Food and Drug Administration (FDA), Center for Drug Evaluation and Research (CDER). (May 2018). Available at:[Link]

Safety & Regulatory Compliance

Personal protective equipment for handling 6-Bromo-7-fluoro-2-methyl-indazole

Comprehensive Safety Protocol: Handling 6-Bromo-7-fluoro-2-methyl-indazole

As a novel heterocyclic compound, 6-Bromo-7-fluoro-2-methyl-indazole presents unique opportunities in medicinal chemistry and material science.[1] However, its halogenated structure necessitates a rigorous and proactive approach to safety. This guide provides an in-depth operational plan for the safe handling, use, and disposal of this compound, grounded in established chemical safety principles. The core philosophy is not merely compliance but the cultivation of a self-validating system of safety that protects researchers from exposure.

At-a-Glance Hazard Assessment

While a specific, peer-reviewed toxicity profile for 6-Bromo-7-fluoro-2-methyl-indazole is not extensively published, its structural analogs provide a strong basis for hazard assessment. Compounds like 6-(Bromomethyl)-1H-indazole and other halogenated indazoles are consistently classified with the following hazards:

• Skin Irritation (Category 2) : Expected to cause skin irritation upon contact.[2][3]

• Serious Eye Irritation (Category 2A) : Poses a significant risk of serious eye irritation if dust or splashes enter the eyes.[2][3]

• Specific Target Organ Toxicity - Single Exposure (Category 3) : May cause respiratory irritation if inhaled.[2][3]

Therefore, all handling procedures must be designed to prevent skin contact, eye exposure, and inhalation of the solid particulate.

The Core Principle: The Barrier Method

Every safety measure described is a layer in a comprehensive barrier system between you and the chemical. This system assumes that contamination can occur and builds in redundant protections. Engineering controls (like fume hoods) are the first and most critical barrier. Personal Protective Equipment (PPE) is the final, essential barrier, protecting you from residual exposure.

Required Personal Protective Equipment (PPE)

The selection of PPE must be deliberate and based on the identified risks. The following table outlines the minimum required PPE for handling 6-Bromo-7-fluoro-2-methyl-indazole.

Protection Area	Standard Laboratory Handling	Spill Cleanup / High-Risk Operations	Rationale & Causality
Eye / Face	ANSI Z87.1 Compliant Safety Goggles	Chemical Splash Goggles and a full-face shield.[2][4]	Why: The compound is a potent eye irritant.[2][3] Goggles are required to protect against airborne particulates. A face shield is added during spill cleanup to protect the entire face from potential splashes of solvent or cleaning solutions.
Hand	Nitrile Gloves (Double-gloved recommended)	Heavy-duty Nitrile or Butyl Rubber Gloves	Why: Prevents skin irritation.[2][5] Double-gloving provides a critical safety buffer; the outer glove absorbs any initial contamination and can be removed safely, leaving a clean inner glove.[6] Heavier gloves are necessary for handling larger quantities and cleaning agents.
Body	Flame-Resistant (FR) Laboratory Coat	Chemical-resistant coverall or "bunny suit".[7]	Why: A standard lab coat protects against incidental contact with the solid.[2] For a significant spill, a chemical-resistant coverall provides more complete protection against widespread contamination of personal clothing.
Respiratory	Not required if handled exclusively within a certified chemical fume hood.	Air-Purifying Respirator (APR) with N95 or P100 particulate filters.	Why: The compound may cause respiratory irritation.[2] A fume hood provides primary respiratory protection. In the event of a spill outside of a hood, an APR is essential to prevent inhalation of airborne dust.

Operational Protocols: A Step-by-Step Guide

Adherence to a strict, logical workflow is paramount for safety. The following diagram and procedures outline the lifecycle of handling the compound in a laboratory setting.

Caption: Workflow for Safe Handling of 6-Bromo-7-fluoro-2-methyl-indazole.

Detailed Steps:

• Preparation (Inside the Chemical Fume Hood)

  • Verify the chemical fume hood has a current certification and is drawing air correctly.

  • Line the work surface with absorbent, disposable bench paper.

  • Gather all necessary equipment (spatulas, glassware, solvents) to minimize entry and exit from the hood.

  • Prepare two designated, sealed containers: one for solid hazardous waste (contaminated tips, weigh paper, bench liner) and one for liquid hazardous waste.

• Donning PPE

  • Don your flame-resistant lab coat and ensure it is fully buttoned.

  • Put on your safety goggles.

  • Don the first (inner) pair of nitrile gloves.

  • Don the second (outer) pair of nitrile gloves, ensuring the cuffs go over the sleeves of your lab coat.[6]

• Handling the Compound

  • Perform all manipulations, including weighing and transfers, deep within the fume hood.

  • When weighing, use a tared container. After weighing, gently tap the spatula on the inside of the container to dislodge any remaining particles.

  • Immediately and securely close the primary container of the 6-Bromo-7-fluoro-2-methyl-indazole.

  • Clean the spatula head with a solvent-moistened wipe, disposing of the wipe in the solid hazardous waste container.

• Decontamination and Doffing

  • Once the experimental work is complete, decontaminate the work area by wiping it down. Dispose of the bench paper in the solid waste container.

  • While still in the hood, carefully remove the outer pair of gloves and dispose of them in the solid hazardous waste container.

  • Step away from the fume hood. Remove your lab coat, turning it inside out as you do to contain any surface contamination.

  • Remove the inner pair of gloves.

  • Immediately wash your hands and forearms thoroughly with soap and water.[2][5]

Emergency Procedures: Spills and Exposure

If Skin Contact Occurs:

• Immediately move to the nearest safety shower or drench hose.

• Remove any contaminated clothing while rinsing.

• Flush the affected area with copious amounts of water for at least 15 minutes.[3]

• Seek immediate medical attention.

If Eye Contact Occurs:

• Proceed immediately to an eyewash station.

• Hold the eyelids open and flush with a continuous, gentle stream of water for at least 15 minutes.[2][3]

• Remove contact lenses if present and easy to do so.[2]

• Seek immediate medical attention.

Minor Spill (Contained within Fume Hood):

• Wearing your full standard handling PPE, cover the spill with an inert absorbent material (e.g., vermiculite or sand).

• Carefully sweep or scoop the material into the designated solid hazardous waste container.[2]

• Wipe the area clean with a detergent solution, followed by water. Dispose of all cleaning materials as hazardous waste.

Major Spill (Outside of Fume Hood):

• Alert all personnel in the immediate area and evacuate.

• If safe to do so, close the doors to the laboratory to contain any dust.

• Contact your institution's Environmental Health & Safety (EHS) department immediately.

• Do not attempt to clean up a large spill without specialized training and equipment, including appropriate respiratory protection.[8]

Disposal Plan

All materials contaminated with 6-Bromo-7-fluoro-2-methyl-indazole are considered hazardous waste.

• Solid Waste: This includes used gloves, bench paper, weigh boats, and any contaminated cleaning materials. It must be collected in a clearly labeled, sealed, and puncture-resistant container.

• Liquid Waste: Unused solutions or solvent rinses must be collected in a separate, clearly labeled, sealed container.

• Empty Containers: The original chemical container must also be disposed of as hazardous waste unless fully decontaminated following an EHS-approved procedure.

All waste containers must be stored in a designated satellite accumulation area until they are collected by EHS for final disposal in accordance with local, state, and federal regulations.[2][9]

References

• EvitaChem.Buy 5-bromo-7-fluoro-1H-indazole (EVT-1474746) - EvitaChem.
• Sigma-Aldrich.6-bromo-7-fluoro-2-methyl-indazole | 2665662-87-1.
• AK Scientific, Inc.6-(Bromomethyl)-1H-indazole Safety Data Sheet.
• Sigma-Aldrich.6-Bromo-7-fluoro-1H-indazole | 1427396-09-5.
• The Ohio State University Department of Chemistry and Biochemistry.Flame Resistant PPE.
• Echemi.6-Bromo-5-fluoro-3-iodo-1-methyl-1H-indazole Safety Data Sheets.
• Fisher Scientific.Safety Data Sheet for 6-Bromo-2-methyl-2H-indazole.
• Oregon OSHA.Personal Protective Equipment: Selecting the Right PPE for Pesticide Use.
• Provista.8 Types of PPE to Wear When Compounding Hazardous Drugs.
• CDC/NIOSH.Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006).
• Synquest Labs.6-Bromo-5-fluoro-2-methyl-2H-indazole Safety Data Sheet.
• Apollo Scientific.6-Bromo-7-methylimidazo[1,2-a]pyridine hydrochloride Safety Data Sheet.

Sources

• 1. evitachem.com [evitachem.com]
• 2. aksci.com [aksci.com]
• 3. fishersci.ca [fishersci.ca]
• 4. Flame Resistant PPE | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 5. 6-Bromo-7-fluoro-1H-indazole | 1427396-09-5 [sigmaaldrich.com]
• 6. pppmag.com [pppmag.com]
• 7. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 8. synquestlabs.com [synquestlabs.com]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]